Mechanism of action of Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate in gibberellin biosynthesis
Executive Summary Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate, universally known as Prohexadione-calcium (Pro-Ca) , represents a highly targeted class of acylcyclohexanedione plant growth regulators. Unlike ea...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate, universally known as Prohexadione-calcium (Pro-Ca) , represents a highly targeted class of acylcyclohexanedione plant growth regulators. Unlike early-generation retardants that indiscriminately block early isoprenoid synthesis, Pro-Ca acts late in the gibberellin (GA) biosynthetic pathway. By functioning as a structural mimic of 2-oxoglutarate (2-OG), it competitively inhibits 2-oxoglutarate-dependent dioxygenases (2-ODDs)[1]. This in-depth technical guide dissects the molecular mechanism of Pro-Ca, its pleiotropic effects on secondary metabolism, and provides validated analytical workflows for quantifying its biochemical efficacy.
Molecular Architecture and Target Recognition
The efficacy of Pro-Ca is rooted in its structural homology to 2-oxoglutarate, an essential co-substrate for 2-ODD enzymes.
The 2-ODD Catalytic Cycle
2-ODDs are non-heme iron(II)-dependent enzymes that couple the oxidative decarboxylation of 2-oxoglutarate (yielding succinate and CO₂) to the hydroxylation or desaturation of a primary substrate. The active site features a highly conserved "facial triad" of amino acids (typically two histidines and one aspartate/glutamate) that coordinate the Fe²⁺ ion.
Mechanism of Competitive Inhibition
Pro-Ca binds directly to the active site of 2-ODDs. The 3,5-dioxo system of the cyclohexane ring, combined with the propanoyl side chain, chelates the active-site Fe²⁺ ion in a geometry nearly identical to that of 2-oxoglutarate[2].
Causality of Inhibition: Because Pro-Ca lacks the cleavable carbon-carbon bond present in 2-oxoglutarate, the enzyme cannot undergo the necessary oxidative decarboxylation to generate the highly reactive iron-oxo (ferryl) intermediate. Consequently, the catalytic cycle arrests, and the primary substrate (e.g., inactive gibberellins) cannot be oxidized.
Caption: Competitive chelation of the 2-ODD active site Fe²⁺ by Prohexadione-calcium vs. 2-oxoglutarate.
Pathway Perturbation: Gibberellin Biosynthesis
In the context of plant growth, the primary targets of Pro-Ca are the 2-ODDs that catalyze the final, rate-limiting steps of gibberellin activation[3].
Primary Targets: GA 20-oxidase and GA 3-oxidase
The biosynthesis of highly active gibberellins (like GA₁ and GA₄) requires sequential oxidations:
GA 20-oxidase (GA20ox): Catalyzes the multi-step oxidation and elimination of C-20 from C20-GAs (e.g., GA₁₂, GA₅₃) to yield C19-GAs (e.g., GA₉, GA₂₀).
GA 3-oxidase (GA3ox): Catalyzes the 3β-hydroxylation of inactive C19-GAs (GA₂₀, GA₉) to yield the bioactive forms (GA₁, GA₄)[4].
By inhibiting these specific enzymes, Pro-Ca causes a buildup of inactive precursors (GA₂₀) and a severe depletion of bioactive GAs (GA₁), resulting in shortened internodes and compact vegetative growth[5].
Secondary Target: GA 2-oxidase
Interestingly, Pro-Ca also inhibits GA 2-oxidase (GA2ox) , the 2-ODD responsible for inactivating bioactive GAs (converting GA₁ to GA₈). However, because the upstream synthesis (via GA20ox and GA3ox) is heavily suppressed, the net physiological result remains a profound reduction in active GA pools[4].
Caption: Targeted inhibition of late-stage gibberellin biosynthetic 2-ODDs by Prohexadione-calcium.
Because 2-ODDs are ubiquitous across plant metabolism, Pro-Ca exhibits secondary effects that are highly valuable in agricultural pathology.
Flavonoid Biosynthesis: Pro-Ca inhibits flavanone 3-hydroxylase (F3H) . This redirects the phenylpropanoid pathway, leading to the accumulation of novel 3-deoxyflavonoids (e.g., luteoforol). These compounds possess phytoalexin-like properties, significantly enhancing host resistance against bacterial pathogens like Erwinia amylovora (Fire Blight)[1][6].
Ethylene Biosynthesis: Pro-Ca competitively inhibits ACC oxidase , the 2-ODD that converts 1-aminocyclopropane-1-carboxylic acid (ACC) to ethylene. This reduction in ethylene delays senescence and reduces premature fruit drop[1][3].
To validate the mechanistic efficacy of Pro-Ca, researchers must quantify the shift in endogenous GA profiles. Due to the trace abundance of GAs (pg/g fresh weight) and complex plant matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the authoritative standard[7][8].
Self-Validating Protocol: Extraction and LC-MS/MS Quantification
This protocol is designed as a self-validating system. The critical inclusion of deuterium-labeled internal standards (e.g., [²H₂]-GA₁) prior to extraction ensures that any matrix-induced ion suppression or extraction losses are mathematically normalized, guaranteeing absolute trustworthiness of the quantitative data.
Step 1: Tissue Lysis and Isotope Spiking
Lyophilize and homogenize 100 mg of plant tissue in liquid nitrogen.
Causality Step: Immediately spike the sample with 10 ng of [²H₂]-GA₁, [²H₂]-GA₂₀, and[²H₂]-GA₄. Why? Adding standards at step zero accounts for all subsequent recovery variances.
Extract with 1.0 mL of 80% Methanol (v/v) containing 1% formic acid at 4°C for 12 hours to precipitate large proteins while solubilizing polar GAs.
Step 2: Solid Phase Extraction (SPE) Cleanup
Centrifuge at 12,000 × g for 15 min. Collect the supernatant.
Condition an Oasis HLB (or equivalent C18) SPE cartridge with 3 mL Methanol, followed by 3 mL 1% formic acid in water[7].
Load the supernatant. Wash with 3 mL 5% Methanol to elute highly polar interferents.
Elute GAs with 2 mL 80% Methanol. Evaporate to dryness under a gentle nitrogen stream and reconstitute in 100 µL of initial LC mobile phase.
Step 3: LC-MS/MS Analysis
Chromatography: Inject 5 µL onto a C18 reverse-phase column (e.g., Agilent ZORBAX RRHD). Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid)[9].
Mass Spectrometry: Operate the Triple Quadrupole MS in Negative Electrospray Ionization (ESI-) mode. Why? GAs possess a carboxylic acid functional group that readily deprotonates [M-H]⁻, providing superior signal-to-noise ratios compared to positive mode.
Caption: Validated LC-MS/MS workflow for the absolute quantification of endogenous gibberellins.
Quantitative Pharmacodynamics
The following table summarizes the typical quantitative shifts observed in plant tissues and analytical parameters following Pro-Ca application, demonstrating the inverse relationship between precursor accumulation and product depletion.
Data synthesized from established LC-MS/MS profiling of 2-ODD inhibition dynamics[6][8][10].
References
PROHEXADIONE-CA: MODES OF ACTION OF A MULTIFUNCTIONAL PLANT BIOREGULATOR FOR FRUIT TREES
International Society for Horticultural Science (ISHS)
URL:[Link]
What Is Prohexadione-Calcium? - Knowledge
Zhengzhou Delong Chemical Co., Ltd.
URL:[Link]
Prohexadione-Ca—A New Plant Growth Regulator for Apple with Interesting Biochemical Features
ResearchGate / HortScience
URL: [Link]
REG2006-07 Prohexadione Calcium
Government of Canada Publications
URL: [Link]
Alterations of Flavonoid Biosynthesis in Young Grapevine (Vitis vinifera L.) Leaves, Flowers, and Berries Induced by the Dioxygenase Inhibitor Prohexadione-Ca
Journal of Agricultural and Food Chemistry - ACS Publications
URL: [Link]
Interactive effects of 6-BA, GA4+7, and prohexadione-calcium on Gala apples
Canadian Science Publishing
URL:[Link]
Development of a Rapid and Efficient Liquid Chromatography Method for Determination of Gibberellin A4 in Plant Tissue, with Solid Phase Extraction for Purification and Quantification
Scientific Research Publishing (SCIRP)
URL: [Link]
An analytical method for prohexadione in Chinese cabbage and apple
PubMed (National Institutes of Health)
URL:[Link]
A quantitative LC-MS/MS method for residues analysis of 62 plant growth regulators and the investigation of their effects on the quality of traditional Chinese medicinal: Codonopsis Radix as a case study
Frontiers
URL:[Link]
Quantitation of Multiclass PGRs in Grapes Using Agilent Triple Quadrupole LC/MS
Agilent Technologies
URL: [Link]
The Environmental Pharmacokinetics of Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate in Soil Microbiomes
Executive Summary Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate, universally recognized by its ISO common name Prohexadione-calcium , is a highly effective agricultural plant growth regulator. Mechanistically, i...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate, universally recognized by its ISO common name Prohexadione-calcium , is a highly effective agricultural plant growth regulator. Mechanistically, it acts as a structural mimic of 2-oxoglutaric acid, inhibiting 2-oxoglutarate-dependent dioxygenases and thereby blocking the late stages of active gibberellin biosynthesis [1].
While its in planta pharmacodynamics are well-characterized, its environmental pharmacokinetics—specifically its toxicokinetics, mobility, and biotransformation within soil microbiomes—dictate its ecological safety profile. As a Senior Application Scientist, I approach environmental fate not as a series of static data points, but as a dynamic, biologically mediated pharmacokinetic system (ADME: Adsorption, Distribution, Metabolism, and Excretion) operating at the ecosystem level.
Soil Pharmacokinetics: The ADME Profile
Adsorption & Distribution (Soil Mobility)
Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate exhibits high aqueous solubility (174 mg/L at 20°C) and a minimal octanol-water partition coefficient (
) [2]. In classical pharmacokinetics, this hydrophilicity would suggest rapid systemic distribution; in soil chemodynamics, it indicates high theoretical mobility and leaching potential. However, its actual environmental distribution is kinetically limited by its exceptionally rapid degradation, preventing significant groundwater contamination [3].
Metabolism (Microbial Biotransformation)
The primary route of dissipation is aerobic microbial metabolism [4]. In aerobic soils, the half-life (
) is exceptionally brief, ranging from 1.0 to 1.4 days [5].
The Causality of Degradation: Why is there a 100-fold difference between aerobic and anaerobic degradation rates? The degradation of this compound is biologically mediated by microbial dioxygenases. These enzymes require molecular oxygen (
) as a co-substrate to execute the oxidative ring cleavage of the cyclohexane structure. Under anaerobic conditions (
days), this specific enzymatic pathway is completely halted. Without active oxygenases, the recalcitrant molecule is forced to rely on slower, pH-dependent abiotic hydrolysis (pH 5 = 4.4 days; pH 7 = 65 days) [5].
Excretion (Mineralization & Efflux)
In the context of the soil microbiome, "excretion" is defined as the complete mineralization and efflux of the xenobiotic from the soil matrix. The microbiome metabolizes the parent compound into despropionyl prohexadione, which undergoes oxidative ring cleavage to form tricarballylic acid—a naturally occurring plant and microbial metabolite [6]. This intermediate is subsequently hydroxylated to citric acid, entering the microbial Tricarboxylic Acid (TCA) cycle, and is ultimately respired as carbon dioxide (
) [7].
Quantitative Data Presentation
The following table summarizes the critical physicochemical and pharmacokinetic parameters governing the environmental fate of Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate [4] [2].
Parameter
Value
Environmental Implication
Aqueous Solubility
174 mg/L (20°C)
Highly soluble; theoretically mobile in aqueous phases.
Partition Coefficient (
)
No potential for bioaccumulation in lipid compartments.
Aerobic Soil Half-Life
1.0 – 1.4 days
Rapid microbial metabolism; kinetic bottleneck to leaching.
Slower abiotic degradation in neutral environments.
Aqueous Photolysis
10 – 23 days
Moderate susceptibility to UV degradation in surface water.
Microbial Biotransformation Pathway
The following diagram illustrates the specific enzymatic steps taken by the soil microbiome to metabolize and mineralize the compound.
Figure 1: Aerobic microbial biotransformation pathway of Prohexadione-Ca to CO2.
Experimental Protocol: Self-Validating Aerobic Soil Metabolism Study
To empirically determine the degradation kinetics of Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate, a radiotracer protocol using
-labeled compound is employed. As an application scientist, I emphasize that this is not merely a procedural checklist, but a self-validating closed system designed to account for every molecule.
Step-by-Step Methodology
Step 1: Soil Collection & Preparation
Action: Collect topsoil (0-15 cm) from agricultural sites and gently sieve to 2 mm.
Causality: Sieving homogenizes the matrix to reduce sample-to-sample variance while preserving the micro-aggregates necessary for maintaining a viable, active microbiome.
Step 2: Microbial Acclimation
Action: Incubate the sieved soil in the dark at 20°C for 7 days prior to dosing.
Causality: Soil disturbance during sieving causes a transient spike in microbial respiration. Acclimation allows the microbial biomass to return to a steady-state baseline, preventing artificially inflated initial degradation rates.
Step 3: Dosing
Action: Apply
-labeled Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate dropwise to the soil surface to achieve a field-relevant concentration.
Step 4: Biometer Flask Incubation
Action: House the dosed soil in a closed biometer flask with continuous aeration. Pass the effluent air through a series of traps: ethylene glycol (for volatile organics) and 0.1 M Potassium Hydroxide (KOH) (for
).
Causality: Capturing volatiles is the only definitive way to prove complete mineralization (excretion) rather than mere primary degradation into unmeasured, potentially toxic intermediates.
Step 5: Extraction & Mass Balance Validation
Action: Extract the soil at predetermined intervals (e.g., 0, 1, 3, 7, 14 days) using aqueous and organic solvent partitions. Quantify radioactivity via Liquid Scintillation Counting (LSC) and identify metabolites via HPLC-MS/MS.
Trustworthiness (The Self-Validating Mechanism): Calculate the Total Recovered Radioactivity (TRR). The sum of extractable residues, bound (unextractable) residues, and trapped volatiles must equal 90% to 110% of the applied dose. A TRR outside this range indicates systemic loss or extraction failure, immediately invalidating the study.
Figure 2: Standardized workflow for 14C-radiolabeled aerobic soil metabolism studies.
References
U.S. Environmental Protection Agency (EPA). (2017). "Prohexadione Calcium: Environmental Fate and Drinking Water Assessment." Regulations.gov. URL:[Link]
Health Canada Pest Management Regulatory Agency (PMRA). (2006). "Regulatory Note REG2006-07: Prohexadione Calcium." Publications.gc.ca. URL:[Link]
Evans, J. R., et al. (1999). "Mode of action, metabolism, and uptake of BAS 125W, prohexadione-calcium." HortScience. URL:[Link]
U.S. Environmental Protection Agency (EPA). (2000). "Pesticides - Fact Sheet for Prohexadione Calcium." EPA.gov. URL: [Link]
Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate: Physicochemical Dynamics, Aqueous Solubility, and Analytical Workflows
As a Senior Application Scientist navigating the intersection of agrochemical formulation and molecular biology, understanding the physicochemical behavior of active ingredients is paramount. Calcium 3,5-dioxo-4-propanoy...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist navigating the intersection of agrochemical formulation and molecular biology, understanding the physicochemical behavior of active ingredients is paramount. Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate —universally known as prohexadione-calcium —presents a fascinating case study in structural chemistry. Its behavior in aqueous environments is not governed by simple thermodynamic dissolution, but rather by a complex interplay of pH-dependent chelation and kinetic degradation.
This whitepaper deconstructs the molecular weight, structural dynamics, and the "solubility paradox" of prohexadione-calcium, providing researchers with self-validating protocols to accurately quantify its properties without falling victim to kinetic artifacts.
Structural Profiling and Molecular Weight
Prohexadione-calcium possesses the molecular formula C₁₀H₁₀CaO₅ and a precise molecular weight of 250.26 g/mol .
Mechanistically, the molecule features a cyclohexane ring substituted with a carboxylic acid group and a β-triketone system (the 3,5-dioxo-4-propanoyl moiety). This triketone system is highly enolizable. In its enolate form, the oxygen atoms act as a highly effective bidentate chelation site for the calcium ion (Ca²⁺).
The Causality of Chelation: The stability of this calcium complex is the master regulator of the compound's physical properties. Because the chelation depends on the deprotonated state of the enolate, any shift in environmental pH directly alters the electron density of the coordinating oxygens, fundamentally changing the molecule's solubility and stability profile. Data from 1 highlights that while it has measurable solubility in water, it is practically insoluble in non-polar organic solvents (e.g., n-hexane <0.003 mg/L, toluene 0.004 mg/L) due to the strong ionic lattice of the calcium salt [1].
The pH-Dependent Aqueous Solubility Paradox
A critical challenge in drug development and agrochemical formulation is accurately determining aqueous solubility. For prohexadione-calcium, solubility is a moving target. In unbuffered distilled water at 20°C, its solubility is recorded at 174 mg/L . However, when introduced to buffered systems, the apparent solubility shifts dramatically:
pH 5 Buffer: 1602 mg/L
pH 7 Buffer: 786 mg/L
pH 9 Buffer: 665 mg/L
Expert Insight & Causality: Why does the solubility seemingly spike by nearly 10x at pH 5 compared to unbuffered water? As an application scientist, I must emphasize that the 1602 mg/L figure is an analytical illusion caused by kinetic degradation.
According to the 2, prohexadione-calcium is subject to rapid hydrolysis under acidic conditions, with a half-life (t½) of just 4.4 days at pH 5 [2]. The acidic environment protonates the enolate, disrupting the calcium chelate. The liberated propanoyl side chain rapidly degrades into despropionyl, and eventually into tricarballylic acid.
Following Le Chatelier's principle, this continuous degradation constantly removes the parent compound from the solution, pulling the dissolution equilibrium forward. Thus, the high "solubility" at pH 5 is actually a measure of rapid degradation, not thermodynamic equilibrium. At pH 7, the molecule is highly stable (t½ = 65 days), making 786 mg/L the most accurate representation of its true, intact aqueous solubility [3].
Mechanism of Action: Gibberellin Biosynthesis Inhibition
The structural geometry of prohexadione-calcium allows it to act as a structural mimic of 2-oxoglutarate. It competitively inhibits 2-oxoglutarate-dependent dioxygenases—specifically GA 3-oxidase and GA 20-oxidase . These enzymes are responsible for the late-stage hydroxylation of inactive gibberellin precursors (like GA20) into highly active gibberellins (like GA1). By halting GA1 production, it effectively retards shoot elongation.
Fig 1: Prohexadione-calcium competitive inhibition of GA 3-oxidase in gibberellin biosynthesis.
Self-Validating Experimental Protocol for Solubility Determination
To accurately measure the solubility of a hydrolytically sensitive compound, standard OECD 105 flask methods must be fundamentally modified. The following protocol is designed as a self-validating system ; it simultaneously tracks dissolution and degradation to ensure the measured solubility is not artificially inflated by hydrolysis.
Saturation & Equilibration: Add an excess of prohexadione-calcium (e.g., 3.0 g/L) to 50 mL of each buffer in amber glass vials (to prevent photolysis, as the aqueous photolysis DT50 is ~2.7 days). Agitate at a strictly controlled 20.0 ± 0.5°C.
Kinetic Sampling (The Self-Validating Step): Do not rely on a single 48-hour endpoint. Extract 1 mL aliquots at 4, 8, 24, and 48 hours.
Phase Separation: Ultracentrifuge the aliquots at 20,000 x g for 15 minutes at 20°C to pellet undissolved micro-particulates. Filter the supernatant through a 0.22 µm PTFE syringe filter.
HPLC-UV/MS Quantification: Analyze the supernatant using an HPLC equipped with a C18 column and a UV detector set to 275 nm.
Crucial Causality Check: You must monitor for both the parent prohexadione peak and the despropionyl degradate peak. If the degradate peak increases over time (as expected in the pH 5 batch), the system is not at thermodynamic equilibrium. The true solubility must be mathematically extrapolated back to
t=0
before hydrolysis skews the concentration.
Fig 2: Self-validating experimental workflow for determining pH-dependent aqueous solubility.
Quantitative Data Summary
The following table synthesizes the verified physicochemical parameters of prohexadione-calcium, highlighting the inverse relationship between apparent solubility and hydrolytic stability.
Parameter
Value / Observation
Conditions
Molecular Formula
C₁₀H₁₀CaO₅
Standard
Molecular Weight
250.26 g/mol
Standard
Aqueous Solubility (Distilled)
174 mg/L
20°C, Unbuffered
Aqueous Solubility (pH 5)
1602 mg/L (Apparent)
20°C, Buffer
Aqueous Solubility (pH 7)
786 mg/L (True Equilibrium)
20°C, Buffer
Aqueous Solubility (pH 9)
665 mg/L
20°C, Buffer
Hydrolytic Half-Life (pH 5)
4.4 days
Rapid degradation
Hydrolytic Half-Life (pH 7)
65 days
Stable
Solubility in Acetone
0.038 mg/L
20°C
Solubility in Methanol
1.11 mg/L
20°C
References
Buy Prohexadione calcium Industrial Grade from Hangzhou Raisun Import & Export Co Ltd
Echemi
URL
United States Environmental Protection Agency (Regulations.gov)
Australian Pesticides and Veterinary Medicines Authority (APVMA)
The Chemical Genesis and Mechanistic Pathways of Prohexadione-Calcium: A Comprehensive Technical Guide
Target Audience: Researchers, Application Scientists, and Drug/Agrochemical Development Professionals Executive Summary As a Senior Application Scientist, understanding the intersection of structural chemistry and biolog...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug/Agrochemical Development Professionals
Executive Summary
As a Senior Application Scientist, understanding the intersection of structural chemistry and biological efficacy is paramount when evaluating agrochemical compounds. Prohexadione-calcium (IUPAC: Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate) stands as a masterclass in rational chemical design. Functioning as a potent acylcyclohexanedione-type plant bioregulator, it exerts targeted control over plant architecture and stress responses. This whitepaper deconstructs the historical discovery, multi-target mechanisms of action, and the precise industrial synthesis pathways of prohexadione-calcium, providing actionable protocols for laboratory synthesis and field activation.
Historical Discovery and Commercial Evolution
The genesis of prohexadione-calcium highlights a successful transition from targeted agricultural problem-solving to broad-spectrum canopy management.
The compound was originally discovered and synthesized by1[1]. The1[1], with the primary objective of1[1]. Recognizing its profound efficacy,2[2]. By 2000, its application expanded significantly when it was registered for use in pome fruit trees to3[3].
Biological Mechanism of Action: A Structural Paradigm
The biological elegance of prohexadione-calcium lies in its structural mimicry. The active free acid acts as a 4[4], a critical co-substrate for several dioxygenase enzymes. This allows the compound to act as a competitive inhibitor across multiple metabolic pathways:
Gibberellin (GA) Biosynthesis Inhibition: By 5[5], it prevents the late-stage conversion of the5[5]. This directly6[6].
Flavonoid Metabolism Alteration: It4[4], shifting the metabolic flux to4[4]. These compounds possess phytoalexin-like properties, 4[4].
Ethylene Reduction: Due to structural similarities with ascorbic acid, it 4[4],4[4].
The chemical synthesis of prohexadione-calcium must navigate the inherent instability of the free acid form. The industrial process is a masterclass in controlled ring formation and stabilization:
Ring Formation: The synthesis initiates with the 7[7]. This creates the foundational substituted cyclohexenone ring.
Oxidation and Acylation: The intermediate undergoes oxidation and acylation to 7[7], yielding 3,5-dioxo-4-propionylcyclohexanecarboxylic acid.
Salt Stabilization: Because the free acid is highly unstable, the final critical step involves7[7].
Fig 2. Industrial synthesis pathway of Prohexadione-calcium from ethyl acetoacetate.
Quantitative Data Presentation
To engineer effective formulations, scientists must rely on strict physicochemical parameters. The following tables summarize the core data driving prohexadione-calcium's application.
Table 1: Physicochemical Properties of Prohexadione-Calcium
Experimental Protocols: Synthesis and Field Activation
To ensure scientific integrity, these protocols are designed as self-validating systems, explaining the "why" behind every step.
Protocol 1: Laboratory-Scale Precipitation of Prohexadione-Calcium
Objective: To synthesize the stable calcium salt from the unstable free acid ester, achieving >95% purity.
Solvent Preparation: Suspend 19.0 g of 3,5-dioxo-4-propionylcyclohexanecarboxylic acid ethyl ester in 100 mL of diethyl ether.
Causality: The free acid is unstable in aqueous environments at room temperature. Using an aprotic solvent like ether prevents premature hydrolytic degradation[8].
Base Suspension: Prepare a separate suspension of8[8].
Controlled Neutralization: Add the ethanolic Ca(OH)2 suspension dropwise into the ether solution over 30 minutes under continuous stirring at room temperature.
Causality & Validation: Slow addition controls the nucleation rate. The system is self-validating: as the neutralization occurs, a distinct8[8], confirming the successful formation of the calcium salt.
Recovery: Filter the solid precipitate under vacuum and dry. This yields approximately8[8].
Protocol 2: Tank-Mix Activation for Field Efficacy
Objective: To convert the stable, non-absorbable calcium salt back into the active, plant-absorbable free acid prior to foliar application.
Aqueous Suspension: Add the formulated prohexadione-calcium granules into the spray tank water.
Calcium Sequestration (The Critical Step): Add an equal or greater mass of Ammonium Sulfate (AMS) to the tank mix.
Causality: The calcium salt formulation is highly stable for storage but cannot easily penetrate the waxy plant cuticle.6[6]. This chemical reaction 6[6], which is rapidly absorbed by the foliage.
pH Validation: Monitor the tank pH to ensure it remains slightly acidic (pH 4.5 - 5.5).
Validation: At pH 5, the solubility of the free acid peaks (1602 mg/L), ensuring maximum bioavailability without premature degradation.
Conclusion
Prohexadione-calcium exemplifies the pinnacle of rational agrochemical design. By mimicking a universal enzymatic co-substrate, it achieves multi-pathway regulation—simultaneously restricting vegetative growth, enhancing fruit set, and fortifying the plant against bacterial pathogens. Mastering its synthesis and the chemical logic behind its field activation is essential for any scientist looking to optimize modern agricultural yields.
References
"What Is Prohexadione-Calcium? - Knowledge - Zhengzhou Delong Chemical Co., Ltd." plantgrowthhormones.com.
"REG2006-07 Prohexadione Calcium" public
"PROHEXADIONE-CA: MODES OF ACTION OF A MULTIFUNCTIONAL PLANT BIOREGUL
"Prohexadione-calcium (Ref: BAS 125W) - AERU" herts.ac.uk.
"CN109680016A - A kind of preparation method of Prohexadione calcium" Google P
"Management of Fire Blight Using Pre-bloom Application of Prohexadione-Calcium" apsnet.org.
"Prohexadione-calcium Foliar Sprays for Growth Regulation in Herbaceous Perennial Ornamental Grass Taxa" osu.edu.
"Plant Growth Regulators: Backgrounds and Uses in Plant Production" uspto.gov.
Preparation of Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate stock solutions for agriculture
Application Note: Preparation and Field Translation of Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate Stock Solutions Executive Summary Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate, universally known as...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Preparation and Field Translation of Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate Stock Solutions
Executive Summary
Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate, universally known as Prohexadione-calcium (Pro-Ca), is a highly effective agricultural plant growth regulator. By inhibiting late-stage gibberellin biosynthesis, it controls vegetative vigor, reduces internode length, and enhances disease resistance. However, its structural stability is notoriously sensitive to aqueous pH. This guide bridges the gap between laboratory stock preparation and field-scale application, providing a self-validating protocol engineered to prevent premature hydrolytic degradation.
Mechanistic Causality: Why Prohexadione-Calcium Works
To optimize any agrochemical formulation, one must first understand its biological target. Pro-Ca acts as a structural mimic of 2-oxoglutaric acid ()[1]. In plants, 2-oxoglutaric acid is a required co-substrate for dioxygenase enzymes, specifically GA20 3β-hydroxylase, which catalyzes the conversion of inactive gibberellins (like GA20) into highly active forms (like GA1)[1]. By competitively binding to this enzyme, Pro-Ca halts the production of growth-active gibberellins. This targeted inhibition allows researchers to control canopy growth without inducing phytotoxicity.
Figure 1: Mechanism of action: Prohexadione-Ca competitively inhibits gibberellin biosynthesis.
Physicochemical Profiling: The pH Imperative
As a Senior Application Scientist, the most frequent failure point I observe in Pro-Ca research is improper solvent selection. While Pro-Ca is a calcium salt, its core cyclohexanedione ring is highly susceptible to hydrolysis. In unbuffered distilled water (which often has a pH of ~5.5 due to dissolved CO₂), Pro-Ca rapidly cleaves into despropionyl-prohexadione, rendering it biologically inactive ()[2].
To ensure molecular integrity, the solvent pH must be artificially elevated to 9.0. At this alkaline pH, the hydrolysis half-life extends from a mere 4.4 days to near-indefinite stability ()[3][4].
Table 1: Physicochemical and Stability Profile of Prohexadione-Calcium
Requires storage in amber vials to prevent UV degradation.
Protocol: Preparation of a Self-Validating 10 mg/mL Stock Solution
This protocol is designed as a self-validating system. If the pH drops below 8.5 during dissolution, it indicates insufficient initial base concentration, requiring immediate correction to prevent degradation.
Figure 2: Step-by-step workflow for preparing stable Prohexadione-Calcium stock solutions.
Step-by-Step Methodology:
Solvent Conditioning: Dispense 8 mL of high-purity HPLC-grade water into a 10 mL volumetric flask. Using a calibrated pH meter, add 0.1 M NaOH dropwise while stirring until the pH stabilizes exactly at 9.0[2].
Mass Addition: Accurately weigh 100 mg of high-purity Prohexadione-calcium powder. Gradually introduce the powder into the stirring solvent.
Dissolution & QC: Stir continuously. If dissolution is slow, apply gentle sonication or warming (strictly <40°C to prevent thermal degradation)[2].
Self-Validation Check: Once visually dissolved, re-measure the pH. It must remain ≥ 8.5. If it has dropped, adjust dropwise with NaOH to restore alkalinity.
Volume Adjustment: Bring the final volume to 10 mL using the pH 9.0 water.
Sterilization: Pass the solution through a 0.22 µm PTFE syringe filter into sterile, amber glass vials to protect against photolysis[2].
Storage: Aliquot the solution to avoid repeated freeze-thaw cycles and store at -20°C[2].
Field Translation: Preparing the Agricultural Working Solution
While a pH 9.0 environment is perfect for storing the calcium salt in the lab, field applications require a different biochemical approach. For foliar absorption to occur, the plant requires the free acid form of prohexadione, not the calcium salt ()[5].
When diluting the stock into a field spray tank, the presence of hard water (high in calcium or magnesium carbonates) can permanently bind the free acid, rendering it unavailable. To counter this, Ammonium Sulfate (AMS) must be added to the working solution[5].
The Causality of AMS:
Ammonium sulfate acts as a calcium scavenger. The sulfate ions bind with the calcium from both the Pro-Ca molecule and the hard water, precipitating as inert calcium sulfate (gypsum)[5]. This chemical reaction liberates the active prohexadione free acid, ensuring maximum foliar uptake.
Table 2: Stock Solution vs. Field Working Solution Parameters
Parameter
Laboratory Stock Solution
Field Working Solution
Target State
Stable Calcium Salt
Active Free Acid
Optimal pH
pH 9.0 (Alkaline)
pH < 7.0 (Slightly Acidic)
Key Additive
0.1 M NaOH (to prevent hydrolysis)
Ammonium Sulfate (to release free acid)
Storage/Lifespan
Months (at -20°C)
Use immediately (within 12 hours)
Troubleshooting Guide
Incomplete Dissolution: Pro-Ca has low solubility in neutral water. Ensure the pH is strictly at 9.0[2]. Do not exceed 40°C when heating, as thermal degradation will occur[2].
Loss of Biological Activity in Field Trials: Verify the hardness of the water used in the spray tank. If water hardness exceeds 40 mg/L of calcium carbonate, increase the concentration of the AMS conditioning agent prior to adding the Pro-Ca stock to ensure all prohexadione is available in its acid form[5].
References
Health Canada Pest Management Regulatory Agency. "REG2006-07 Prohexadione Calcium." Publications.gc.ca. Available at: [Link]
Rademacher, W. et al. "Mode of Action, Metabolism, and Uptake of BAS 125W, Prohexadione-calcium." ASHS Journals. Available at:[Link]
United States Environmental Protection Agency (EPA). "Pesticides - Fact Sheet for Prohexadione Calcium." EPA.gov. Available at:[Link]
United States Environmental Protection Agency (EPA). "Prohexadione Calcium: Tier II Drinking Water Exposure Assessment." Regulations.gov. Available at: [Link]
Optimizing extraction yield of Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate in complex matrices
This technical guide provides in-depth methodologies, troubleshooting advice, and frequently asked questions for the extraction of Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate (Prohexadione-calcium) from comple...
Author: BenchChem Technical Support Team. Date: April 2026
This technical guide provides in-depth methodologies, troubleshooting advice, and frequently asked questions for the extraction of Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate (Prohexadione-calcium) from complex matrices. Designed for researchers and analytical scientists, this document explains the causality behind experimental choices to ensure robust and reproducible results.
Section 1: Foundational Principles: Understanding the Analyte
Prohexadione-calcium is the calcium salt of prohexadione, a β-triketone that acts as a plant growth regulator.[1][2] Its extraction is governed by its chemical structure, particularly the acidic nature of the β-dicarbonyl system and the carboxylic acid group.[3]
The key to successful extraction is controlling the analyte's ionization state. In solution, prohexadione-calcium dissociates, and the prohexadione anion exists in equilibrium with its protonated, neutral form. The pH of the sample matrix dictates which form is dominant.
At Neutral to Alkaline pH (> pKa): The molecule is deprotonated, existing as a negatively charged anion. This form is highly water-soluble and is ideal for retention on an anion-exchange solid-phase extraction (SPE) sorbent.
At Acidic pH (< pKa): The carboxyl group is protonated, rendering the molecule neutral and significantly more soluble in organic solvents. This state is essential for efficient liquid-liquid extraction (LLE) or retention by reversed-phase SPE.
Figure 1: pH-Dependent Equilibrium of Prohexadione
Section 2: Core Extraction Methodologies
The choice of extraction technique depends on the matrix complexity, required sample throughput, and available instrumentation. We present detailed protocols for the two most common and effective methods: Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE).
Liquid-Liquid Extraction (LLE)
LLE is a fundamental technique that partitions the analyte between two immiscible liquid phases. For prohexadione, this involves acidifying the aqueous sample to neutralize the molecule and drive it into an organic solvent.[4]
Detailed LLE Protocol:
Sample Preparation: Homogenize 1-5 g of the solid sample matrix with 10 mL of deionized water. For liquid samples, use 1-10 mL directly. Centrifuge to pellet any solids.
pH Adjustment (Critical Step): Transfer the aqueous supernatant or liquid sample to a clean vessel. Slowly add 1 M Hydrochloric Acid (HCl) dropwise while vortexing to adjust the sample pH to 2.0-3.0. Verify with a calibrated pH meter. This step protonates the analyte, making it amenable to organic solvent extraction.
Solvent Addition: Add 10 mL of a suitable organic solvent (see Table 1). Ethyl acetate is a highly effective starting choice.
Extraction: Cap the vessel tightly and vortex vigorously for 2-5 minutes to ensure thorough mixing and facilitate analyte partitioning.
Phase Separation: Centrifuge at 3000 x g for 10 minutes to achieve a clean separation between the aqueous and organic layers.
Collection: Carefully transfer the upper organic layer to a clean collection tube using a glass Pasteur pipette.
Re-extraction (Optional but Recommended): For maximum yield, repeat steps 3-6 on the remaining aqueous layer with a fresh aliquot of organic solvent. Combine the organic fractions.
Drying & Concentration: Pass the combined organic extracts through a small column of anhydrous sodium sulfate to remove residual water. Evaporate the solvent to dryness under a gentle stream of nitrogen at <40°C.
Reconstitution: Reconstitute the dried extract in a small, known volume (e.g., 0.5-1.0 mL) of the initial mobile phase for your analytical method (e.g., 10:90 acetonitrile:water).
LLE Workflow Diagram:
Figure 2: Liquid-Liquid Extraction (LLE) Workflow
Parameter
Recommendation
Rationale & Key Considerations
Extraction Solvent
Ethyl Acetate, Methyl-tert-butyl ether (MTBE)
Ethyl acetate offers good polarity matching for the protonated analyte. MTBE forms a distinct layer and has lower water solubility. Avoid very non-polar solvents like hexane.[5]
Solvent-to-Sample Ratio
At least 1:1, recommend 2:1 (v/v)
A higher ratio of organic solvent can improve extraction efficiency, though it may require a longer evaporation step.[4][6]
"Salting Out"
Add 1-2 g of NaCl or Na₂SO₄ per 10 mL sample
Adding salt to the aqueous phase decreases the solubility of the analyte and organic solvent, driving more analyte into the organic phase and improving recovery.[4][6]
Table 1: Key Parameters for LLE Optimization
Solid-Phase Extraction (SPE)
SPE offers superior selectivity and concentration compared to LLE, effectively removing matrix interferences.[7] For prohexadione, a mixed-mode polymer sorbent (combining reversed-phase and anion-exchange) provides the most robust performance across a range of sample pH values.
Detailed Mixed-Mode SPE Protocol:
Sample Preparation & pH Adjustment: Prepare the sample as described in LLE (Step 1). Adjust the sample pH to ~6.0-7.0. At this pH, a significant portion of the analyte will be anionic, allowing for capture by the anion-exchange functionality.
Cartridge Conditioning: Condition a mixed-mode SPE cartridge (e.g., 60 mg, 3 mL) with 3 mL of methanol, followed by 3 mL of deionized water. Do not let the sorbent bed go dry.
Sample Loading: Load the pH-adjusted sample onto the cartridge at a slow, steady flow rate (1-2 mL/minute). A slow flow rate is crucial for efficient retention.[8]
Wash Step 1 (Polar Interferences): Wash the cartridge with 3 mL of 5% methanol in water. This removes highly polar, water-soluble matrix components without eluting the analyte.
Wash Step 2 (Non-Polar Interferences): Wash the cartridge with 3 mL of 100% acetonitrile. This removes non-polar and lipid-based interferences retained by the reversed-phase mechanism.
Elution: Elute the target analyte with 2-4 mL of 5% formic acid in methanol. The formic acid neutralizes the anionic analyte, disrupting its interaction with the anion-exchange sorbent, while the high methanol content disrupts the reversed-phase interaction, ensuring complete elution.
Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute as described in the LLE protocol (Step 9).
Offers dual retention mechanisms for high selectivity. Standard C18 can also be used, but requires sample acidification (pH 2-3) prior to loading.
Sample Load pH
6.0 - 7.0 for Mixed-Mode
Ensures analyte is in its anionic state for ion-exchange retention.
Wash Solvents
Aqueous wash followed by organic wash
Stepwise washing removes different classes of interferences. The strength of the wash solvent must be carefully optimized to avoid premature elution of the analyte.[9]
Elution Solvent
Acidified strong organic solvent (e.g., 5% Formic Acid in Methanol)
The acid neutralizes the analyte to release it from the anion-exchanger, and the strong organic solvent releases it from the reversed-phase backbone.
Table 2: Key Parameters for SPE Optimization
Section 3: Troubleshooting Guide
Low or inconsistent recovery is a common challenge in method development. This guide addresses the most frequent issues encountered during the extraction of prohexadione-calcium.
Troubleshooting Decision Tree:
Figure 4: Systematic Troubleshooting for Low SPE Recovery
Q1: Why is my extraction yield consistently low?
Answer: Low yield is typically caused by incomplete extraction from the initial matrix or loss during a cleanup step. Systematically evaluate each step.
For LLE:
Cause: Incorrect pH. If the sample is not sufficiently acidic (pH > 3), the analyte will remain in its charged, water-soluble form and will not partition into the organic solvent.
Solution: Verify the pH of your aqueous sample after adding acid using a calibrated pH meter. Ensure it is firmly in the 2.0-3.0 range.
Cause: Insufficient mixing. The analyte transfer between phases is a diffusion-based process.
Solution: Increase vortexing time to 5 minutes. Ensure you are creating a significant emulsion, which can be broken by centrifugation.
Cause: Incorrect solvent choice. The polarity of your extraction solvent may not be optimal.[6]
Solution: If using MTBE, try ethyl acetate, or vice versa. Refer to Table 1.
For SPE:
Cause: Analyte is breaking through during sample loading.
Solution: This occurs if the sample pH is wrong, the flow rate is too fast, or the sorbent capacity is exceeded.[10] Follow the troubleshooting logic in Figure 4. Collect the liquid that passes through during the loading step and analyze it. If the analyte is present, re-evaluate your sample pH (for ion-exchange) or reduce your loading flow rate.[8]
Q2: My results are not reproducible. What are the common causes of variability?
Answer: Poor reproducibility often points to inconsistent execution of a critical step in the protocol.
Cause: Inconsistent pH adjustment. Small variations in pH around the pKa can cause large shifts in extraction efficiency.
Solution: Prepare a buffer solution to adjust the sample pH rather than relying solely on dropwise acid/base addition. This ensures a more consistent final pH for every sample.
Cause: Variable SPE flow rates. Inconsistent flow during loading or elution will lead to variable retention and recovery.[9]
Solution: Use a vacuum manifold with a flow control valve or an automated SPE system to maintain consistent flow rates between samples. Avoid relying on gravity feed alone.
Cause: Sorbent drying out (SPE). If the SPE sorbent bed dries out after conditioning and before sample loading, the hydrophobic parts of the polymer chains can collapse, leading to poor interaction with the analyte.
Solution: Ensure that after the conditioning/equilibration steps, the sorbent bed remains submerged in solvent until the sample is loaded.
Q3: I see significant matrix effects in my final analysis (e.g., ion suppression in LC-MS). How can I get a cleaner extract?
Answer: Matrix effects arise from co-extracted compounds that interfere with the detection of your analyte. Improving the selectivity of your extraction is key.
For LLE:
Solution: Implement a back-extraction step. After the initial extraction into the organic phase (at acidic pH), extract this organic layer with a fresh aqueous solution buffered at a basic pH (e.g., pH 9). The prohexadione will deprotonate and move into the new aqueous phase, leaving many neutral, interfering compounds behind in the organic layer.[4] You can then re-acidify this clean aqueous phase and perform a final extraction into a clean organic solvent.
For SPE:
Solution: Optimize the wash step. The goal is to use the strongest possible wash solvent that does not elute your analyte.
Method: Load a sample containing your analyte. Then, wash the cartridge with a series of increasingly strong solvents (e.g., 5%, 10%, 15%, 20% methanol in water). Collect each wash fraction separately and analyze them. The ideal wash solvent will be the strongest one that contains no analyte.[8]
Solution: Use a more selective sorbent. If matrix interference persists, consider specialty sorbents like Molecularly Imprinted Polymers (MIPs), which are synthesized to have binding sites highly specific to the target analyte's structure.[11]
Section 4: Frequently Asked Questions (FAQs)
Q: What is the expected pKa for prohexadione?
A: As a β-dicarbonyl carboxylic acid, prohexadione has multiple acidic protons. The carboxylic acid proton is the most acidic, with an estimated pKa in the range of 3-5. The enolic protons of the β-dicarbonyl system are less acidic. For extraction purposes, targeting the carboxylic acid proton is the most effective strategy.
Q: Can prohexadione degrade during extraction?
A: Yes. β-dicarbonyl compounds can be susceptible to degradation under harsh pH conditions (especially strongly alkaline) or at elevated temperatures.[12][13] Always perform solvent evaporation at low temperatures (<40°C) and avoid prolonged exposure of the analyte to extreme pH values.
Q: My matrix is high in other metal ions. Will this interfere?
A: Potentially. Prohexadione is a chelating agent and can form complexes with various metal ions.[14][15] This could alter its solubility and chromatographic behavior. If you suspect interference, adding a small amount of a stronger chelating agent like EDTA to your initial sample (before pH adjustment) can help by sequestering interfering metal ions.[16]
Q: What is the best analytical technique to pair with these extraction methods?
A: Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred method for quantifying prohexadione-calcium due to its high sensitivity and selectivity, which is crucial for analysis in complex matrices. A reversed-phase HPLC method with UV detection is also feasible for less complex samples or higher concentrations.[17]
References
Deacon, M. (n.d.). METAL CHELATION IN SEPARATION SCIENCE. DORAS. Available at: [Link]
Mhlongo, N., et al. (2022). Applying EDTA in Chelating Excess Metal Ions to Improve Downstream DNA Recovery from Mine Tailings for Long-Read Amplicon Sequencing of Acidophilic Fungi Communities. PMC. Available at: [Link]
Element Lab Solutions. (n.d.). Liquid-Liquid Extraction Techniques Principles and Optimisation. Available at: [Link]
Wako Pure Chemical Industries. (n.d.). Solid-Phase Extraction of Trace Elements Using a Macroporous Sintered Material Containing Chelating Resin. Journal of the Japan Society for Analytical Chemistry. Available at: [Link]
Kayan, B. (2014). Reactive extraction of organic acids by supercritical CO2. ResearchGate. Available at: [Link]
Aroke, U. O., et al. (2023). Perspectives and prospects of chelation extraction of heavy metals from wastewater: A review. Water Science & Technology. Available at: [Link]
LCGC International. (2021). Strategies for Optimization of Liquid–Liquid Extraction (LLE) Protocols. Available at: [Link]
Tshepelevitsh, S., et al. (2017). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Omega. Available at: [Link]
MDPI. (2022). Chelating Extractants for Metals. MDPI. Available at: [Link]
ResearchGate. (2022). (PDF) Chelating Extractants for Metals. Available at: [Link]
Marahel, F., et al. (2011). Solid-phase Extraction and Determination of Trace Amount of Some Metal Ions on Duolite XAD 761 Modified With a New Schiff Base as Chelating Agent in Some Food Samples. PubMed. Available at: [Link]
da Silva, C. M., et al. (2022). Optimization of the process of extraction of fat and polar compounds with pressurized liquid (PLE) aiming at the purification of meal. Proceedings.Science. Available at: [Link]
Soylak, M. & Tuzen, M. (2009). Solid Phase Extraction Technique in Analytical Chemistry. DergiPark. Available at: [Link]
WelchLab. (2025). Troubleshooting Low Recovery Rates in Chromatographic Analysis. Available at: [Link]
Tshepelevitsh, S., et al. (2017). Systematic Optimization of Liquid–Liquid Extraction for Isolation of Unidentified Components. ACS Omega. Available at: [Link]
Stasik, O. G., et al. (2000). Supercritical Fluid Extraction, a Novel Method for Production of Enantiomers. The Journal of Organic Chemistry. Available at: [Link]
TÜBİTAK Academic Journals. (n.d.). Chelating agent free solid phase extraction (CAF-SPE) method for separation and/or preconcentration of iron(III) ions. Available at: [Link]
CHROMacademy. (n.d.). Sample Preparation Troubleshooting. Available at: [Link]
MDPI. (2023). Supercritical Fluid Extraction: A Green and Sustainable Approach for the Isolation of High-Value Compounds from Natural Sources. MDPI. Available at: [Link]
Iwase, M., et al. (2023). Solid-phase extraction of palladium, platinum, and gold from water samples: comparison between a chelating resin and a chelating fiber. Analytical and Bioanalytical Chemistry. Available at: [Link]
Google Patents. (n.d.). A kind of preparation method of 3,5-dioxo-4-propiono cyclohexane-carboxylic acid calcium.
ALWSCI. (2023). Why Is Your SPE Recovery So Low?. Available at: [Link]
Wikipedia. (n.d.). Supercritical fluid extraction. Available at: [Link]
Phenomenex. (2023). How to Fix Low Recovery in Solid Phase Extraction | SPE Tip. YouTube. Available at: [Link]
Nautiyal, O. H. (2020). Supercritical Fluid Extraction of Bioactive Compounds from Bioresource: A Review. Journal of Pharmacognosy and Phytochemistry. Available at: [Link]
PubChem. (n.d.). Prohexadione-Calcium. Available at: [Link]
PubChem. (n.d.). Prohexadione. Available at: [Link]
NextSDS. (n.d.). calcium 3,5-dioxo-4-(1-oxopropyl)-cyclohexanecarboxylate. Available at: [Link]
American Laboratory. (2023). Efficient Extraction of Toxic Compounds From Complex Matrices Using Molecularly Imprinted Polymers. Available at: [Link]
MDPI. (2021). Recent Developments in the Synthesis of β-Diketones. MDPI. Available at: [Link]
Chen, Y.-T., et al. (2018). Characterization of the pH‐dependent protein stability of 3α‐hydroxysteroid dehydrogenase/carbonyl reductase by differential scanning fluorimetry. PMC. Available at: [Link]
ResearchGate. (n.d.). Effect of pH on formation of (a) carbonyl groups and (b) carboxyl groups. Available at: [Link]
ResearchGate. (2024). Rapid and convenient determination of α-dicarbonyl compounds via streamlined simultaneous derivatization and extraction coupled with liquid chromatography-fluorescence detection. Available at: [Link]
Google Patents. (n.d.). Process for the preparation of 3,5-dioxo cyclohexane carboxylic acid derivatives.
ACS Publications. (1997). pH Dependent Effect of β-Cyclodextrin on the Hydrolysis Rate of Trifluoroacetate Esters. The Journal of Organic Chemistry. Available at: [Link]
Taylor & Francis Online. (2024). Advances in detecting α-dicarbonyl compounds: Insights from spectroscopic techniques. Available at: [Link]
MDPI. (2024). pH-Dependent Metabolic Regulation in Clostridium ljungdahlii During CO Fermentation. MDPI. Available at: [Link]
KPU Pressbooks. (n.d.). 8.3 β-dicarbonyl Compounds in Organic Synthesis. Available at: [Link]
Royal Society of Chemistry. (2025). Analytical Methods. Available at: [Link]
Academia. (2024). Influence of pH on the Stability of Pharmaceutical Compounds in Japan. Available at: [Link]
PubChem. (n.d.). Prohexadione calcium. Available at: [Link]
ResearchGate. (2016). (PDF) A-Simple-Reversed-Phase-HPLC-Method-for-Quantitative-Estimation-of-Calcium-Orotate-and-Its-Degradation-Products-in-Solid-Dosage-Form. Available at: [Link]
bonndoc. (2023). Development and optimization of analytical methods for identifying and quantifying organic compounds in biological and paleontological specimens. Available at: [Link]
Google Patents. (n.d.). Process for the preparation of 3,5-dioxo cyclohexane carboxylic acid derivatives.
University of Duisburg-Essen. (n.d.). APPLIED ANALYTICAL CHEMISTRY. Available at: [Link]
Technical Support Center: Overcoming Precipitation in Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate Formulations
Welcome to the Formulation Troubleshooting Hub. As formulation scientists and agricultural researchers, working with Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate (commonly known as Prohexadione-calcium or ProCa...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Formulation Troubleshooting Hub. As formulation scientists and agricultural researchers, working with Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate (commonly known as Prohexadione-calcium or ProCa) presents unique physicochemical challenges. While the calcium salt form is utilized to maintain shelf stability, its inherent sensitivity to polyvalent cations in aqueous carriers frequently leads to precipitation, crystallization, and subsequent loss of biological efficacy.
This guide is designed to provide you with a mechanistic understanding of these precipitation issues and field-proven, self-validating protocols to ensure optimal formulation stability and bioavailability.
Mechanistic Overview: Precipitation vs. Solubilization
Before troubleshooting, it is critical to understand the thermodynamic equilibrium of Prohexadione-calcium in an aqueous spray tank. The diagram below illustrates the divergent pathways of the active pharmaceutical/agrochemical ingredient (API) when exposed to hard water versus a properly conditioned matrix.
Mechanistic pathway of Prohexadione-Ca precipitation in hard water vs. AMS-mediated solubilization.
Troubleshooting & FAQs
Q: Why does my Prohexadione-calcium formulation precipitate and form a sludge when mixed with well water?A:Causality: Well water is typically "hard," containing elevated concentrations of dissolved calcium (Ca²⁺) and magnesium (Mg²⁺) cations. Prohexadione is formulated as a calcium salt because the free acid form lacks long-term storage stability[1]. However, when this salt is introduced into a hard water matrix, the excess environmental calcium drives the chemical equilibrium toward the formation of highly insoluble prohexadione complexes[2]. This cation exchange causes the active ingredient to physically precipitate out of the suspension, preventing it from penetrating the plant cuticle and neutralizing its ability to inhibit gibberellin biosynthesis[3].
Q: How can I chemically rescue the spray solution without altering the core active ingredient?A:Causality: The introduction of a dedicated water conditioner, specifically Ammonium Sulfate (AMS), is the industry-standard self-validating solution[2]. The sulfate ions (SO₄²⁻) from the AMS act as a sequestering agent, binding with the free calcium ions in the hard water (as well as the calcium cleaved from the API) to form calcium sulfate[3]. Calcium sulfate precipitates harmlessly without trapping the active molecule. Simultaneously, the ammonium ions (NH₄⁺) facilitate the conversion of the prohexadione salt into its biologically active, soluble free-acid form, thereby maximizing foliar absorption[4].
Q: What role does pH play in the formulation's stability and ultimate efficacy?A:Causality: Prohexadione is a weak acid. While the calcium salt ensures shelf-life, the molecule must exist in its free acid form to efficiently cross the lipophilic plant cuticle[4]. Acidifying the spray solution (lowering the pH) shifts the dissociation equilibrium away from the calcium salt and toward the free acid[3]. Modern commercial formulations (such as advanced Oil Dispersions or specialized Water Dispersible Granules) often incorporate built-in acidifiers alongside AMS to ensure this conversion occurs reliably in the tank, effectively decoupling the formulation's performance from the end-user's water quality[3].
To understand the magnitude of water quality on formulation performance, review the following empirical data comparing solubility and efficacy under varying conditions.
Parameter
Experimental Condition
Quantitative Value
Mechanistic Impact
Aqueous Solubility
Double-distilled water (20°C)
174 mg/L
Represents the baseline, relatively low solubility of the stable calcium salt form[1].
Aqueous Solubility
pH 7.0 buffer (20°C)
786 mg/L
Neutral-to-acidic pH environments significantly increase the aqueous solubility of the API[1].
Efficacy (Shoot Growth Reduction)
Technical Grade API + Well water
0% reduction
Complete efficacy failure; high Ca²⁺ completely precipitates the unconditioned API[2].
Efficacy (Shoot Growth Reduction)
Commercial Formulation + Well water
30% reduction
Partial efficacy loss; built-in adjuvants are overwhelmed by the high calcium load[2].
Efficacy (Shoot Growth Reduction)
Commercial Formulation + Well water + AMS
53% reduction
Efficacy is fully restored via complete Ca²⁺ sequestration and pH optimization[2].
To ensure your formulation will remain stable in site-specific water, you must validate the required concentration of AMS and acidifiers. Do not rely on visual guesswork; use this self-validating jar test to empirically prove the thermodynamic stability of your mix.
Objective: To empirically determine the optimal concentration of ammonium sulfate (AMS) required to prevent calcium-induced precipitation of prohexadione-calcium.
Step 1: Baseline Water Characterization
Action: Measure the pH and total hardness (ppm of CaCO₃) of the carrier water using a calibrated multiparameter probe.
Causality: Prohexadione-calcium is highly sensitive to polyvalent cations. Quantifying the baseline hardness establishes the exact stoichiometric requirement for sulfate-based sequestration[2].
Step 2: Negative Control Preparation (Self-Validation Baseline)
Action: In a clean 1L glass vessel, add 500 mL of the unconditioned carrier water. Introduce the standard field rate of the prohexadione-calcium formulation (e.g., 27.5% WDG). Agitate mechanically for 5 minutes.
Causality: This step intentionally induces the failure mode. By observing flocculation or crystallization, you validate that the site-specific water actively degrades the API, providing a baseline to measure the conditioner's success against[3].
Step 3: AMS Titration (Test Vessel)
Action: In a separate 1L vessel, add 500 mL of carrier water. Introduce Ammonium Sulfate (AMS) at a rate equivalent to 1-2% v/w (or matched to the calcium load) before adding the API.
Causality: AMS must be dissolved first to allow sulfate ions to bind and sequester free calcium ions into harmless calcium sulfate, preemptively protecting the API before it enters the matrix[3].
Step 4: API Introduction & Acidification
Action: Add the prohexadione-calcium to the AMS-conditioned water. If the pH remains above 5.5, add an acidifier to drop the pH to approximately 4.0 - 5.0. Agitate for 5 minutes.
Causality: Lowering the pH facilitates the conversion of the prohexadione calcium salt into its biologically active, highly soluble free-acid form, maximizing bioavailability[5].
Step 5: Visual and Microscopic Validation
Action: Compare both vessels against a high-contrast light source. The conditioned vessel must exhibit a stable, uniform dispersion without settling. Extract a 1 mL aliquot from both vessels and observe under a light microscope at 10x magnification.
Causality: Macroscopic observation confirms bulk stability, while microscopic validation ensures no micro-crystals of insoluble prohexadione complexes have formed, confirming the system is optimized for foliar uptake[2].
References
Benchchem. "Optimizing Prohexadione spray solution pH for better effectiveness." Benchchem.
Rademacher, W., & Kober, K. "Efficient use of prohexadione-Ca in pome fruits.
De Sangosse Ltd.
BASF. "Regalis® Plus." BASF.
Byers, R. E., et al. "Prohexadione-calcium Suppression of Apple Tree Shoot Growth as Affected by Spray Additives." ASHS Journals.
Minimizing matrix effects in Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate mass spectrometry
Prepared by the Senior Application Scientist Team Welcome to the technical support center for the analysis of Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate, commonly known as Prohexadione-calcium. This guide is...
Author: BenchChem Technical Support Team. Date: April 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for the analysis of Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate, commonly known as Prohexadione-calcium. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate matrix effects, a common and significant challenge in LC-MS/MS analysis. Our goal is to provide you with not just protocols, but the scientific reasoning behind them, enabling you to develop robust and reliable analytical methods.
Frequently Asked Questions (FAQs)
Q1: What are matrix effects and why are they a critical issue in Prohexadione-calcium analysis?
A: The "matrix" refers to all components in a sample except for the analyte of interest (Prohexadione-calcium).[1] These components can include salts, lipids, proteins, and other endogenous or exogenous substances.[1] Matrix effects occur when these co-eluting components interfere with the ionization of Prohexadione-calcium in the mass spectrometer's ion source, particularly with electrospray ionization (ESI).[2][3] This interference can either decrease the analyte signal (ion suppression) or, less commonly, increase it (ion enhancement).[4]
This is a critical issue because it directly impacts the accuracy, precision, and sensitivity of your quantitative results.[5][6] Uncontrolled matrix effects can lead to an underestimation or overestimation of the analyte concentration, potentially compromising the integrity of pharmacokinetic, metabolic, or safety studies.[2] Severe ion suppression can even elevate the limit of detection by 5- to 10-fold, rendering a method unsuitable for its intended purpose.[2]
Q2: What are the primary causes of ion suppression in ESI-MS?
A: Ion suppression in electrospray ionization (ESI) is a multifaceted phenomenon. The most accepted theories suggest it arises from:
Competition for Charge: In the ESI source, droplets are charged to create gas-phase ions. If co-eluting matrix components are present in high concentrations or have a higher affinity for charge, they can outcompete your analyte, Prohexadione-calcium, reducing its ionization efficiency.[7]
Changes in Droplet Properties: High concentrations of non-volatile matrix components can increase the surface tension and viscosity of the ESI droplets.[7] This hinders the solvent evaporation process, making it more difficult for the analyte to be released into the gas phase as an ion.[3][7]
Analyte Neutralization: Some matrix components can deprotonate and neutralize the charged analyte ions within the liquid phase of the droplet, preventing their detection.[3]
For biological samples like plasma or serum, phospholipids are a notorious cause of ion suppression.[8]
Q3: My analyte, Prohexadione-calcium, has chelating properties. Can this contribute to matrix effects?
A: Yes, this is an excellent and often overlooked point. Prohexadione-calcium, as a dicarboxylate and diketone, has the potential to chelate metal ions. This can manifest as a matrix effect in several ways. The most direct issue is interaction with the stainless steel components of standard HPLC systems, including the column housing and frits.[9] This interaction can lead to poor peak shape, signal loss, and the formation of metal adducts that suppress the desired analyte signal.[9] If you are observing significant, unexplained signal loss or tailing, considering the use of metal-free or bio-inert LC columns and systems is a valid troubleshooting step.[9]
Troubleshooting Guide: From Problem to Solution
This guide addresses common issues encountered during the LC-MS/MS analysis of Prohexadione-calcium that are often rooted in matrix effects.
Problem 1: Low or No Signal Intensity Despite Confirmed Analyte Presence
Probable Cause
Diagnostic Step
Recommended Solution(s)
Severe Ion Suppression
Perform a Post-Column Infusion (PCI) experiment to identify chromatographic regions with significant matrix-induced suppression.[4][10] This involves infusing a constant flow of Prohexadione-calcium standard post-column while injecting a blank matrix extract. Dips in the baseline signal pinpoint retention times where suppression occurs.[11]
1. Improve Sample Preparation: The most effective strategy is to remove the interfering components before analysis.[12][13] Move from simple protein precipitation to more rigorous techniques like Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) .[12][14] SPE is often the most effective at producing clean extracts.[14] 2. Optimize Chromatography: Adjust the LC gradient to shift the elution of Prohexadione-calcium away from the suppression zones identified in the PCI experiment.[1][7] 3. Reduce Sample Volume/Dilute: A straightforward approach to reduce the total amount of matrix components being injected.[7][15] This may compromise sensitivity for trace-level analysis.
Problem 2: Poor Reproducibility and High Variability (%CV > 15%) in QC Samples
Probable Cause
Diagnostic Step
Recommended Solution(s)
Inconsistent Matrix Effects
Analyze multiple lots of your biological matrix (e.g., plasma from different donors) to assess the variability of the matrix effect.[2] Regulatory guidelines often require this assessment.[2]
1. Implement a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for compensating for matrix effects.[2] A SIL-IS of Prohexadione-calcium will co-elute and experience nearly identical ionization suppression or enhancement, allowing for a consistent analyte-to-IS ratio and dramatically improving precision.[2][16] 2. Use Matrix-Matched Calibrators: Prepare your calibration standards in the same biological matrix as your samples.[1] This ensures that the standards and the unknown samples are affected by the matrix in a similar way, improving accuracy.[1][16]
Column Fouling
Inject blank solvent after a batch of samples and look for carryover or high background noise. An unusual increase in system backpressure is also an indicator.[10] Phospholipids are known to build up on columns and elute erratically.[8]
1. Enhance Sample Cleanup: Use a sample preparation method specifically designed to remove phospholipids, such as HybridSPE®-Phospholipid technology or certain polymeric SPE sorbents.[8][12] 2. Incorporate a Column Wash: Include a high-organic wash step at the end of your gradient to elute strongly retained, non-polar matrix components before the next injection.
Visualizing the Troubleshooting Workflow
The following diagram outlines a logical workflow for diagnosing and addressing matrix-related issues.
Caption: A decision tree for troubleshooting matrix effects.
Experimental Protocols & Methodologies
Protocol 1: Solid-Phase Extraction (SPE) for Enhanced Cleanup
SPE is highly effective at removing salts and phospholipids, providing a much cleaner extract than protein precipitation.[14] This protocol uses a polymeric reversed-phase sorbent, which is well-suited for a wide range of small molecules.
Visualizing the SPE Workflow
Caption: The five fundamental steps of a Solid-Phase Extraction protocol.
Step-by-Step Methodology:
Sample Pre-treatment:
To 200 µL of plasma, add 200 µL of 4% phosphoric acid in water. This step disrupts protein binding.
Add your internal standard (ideally a SIL-IS of Prohexadione-calcium).
Vortex for 30 seconds.
SPE Cartridge Conditioning:
Use a suitable polymeric SPE cartridge (e.g., Waters Oasis HLB, Phenomenex Strata-X).
Pass 1 mL of methanol through the cartridge.
Causality: This step wets the polymeric sorbent and activates it for interaction with the sample.[14]
Equilibration:
Pass 1 mL of deionized water through the cartridge. Do not let the sorbent bed go dry.
Causality: This step prepares the sorbent for the aqueous sample, ensuring proper retention of the analyte.
Sample Loading:
Load the pre-treated sample onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).
Causality: The analyte (Prohexadione-calcium) is retained on the sorbent via hydrophobic and/or ion-exchange interactions, while highly polar components like salts pass through.[17]
Washing:
Pass 1 mL of 5% methanol in water through the cartridge.
Causality: This wash step removes remaining polar interferences without prematurely eluting the analyte, leading to a cleaner final extract.[14]
Elution:
Elute Prohexadione-calcium from the cartridge with 1 mL of methanol or acetonitrile into a clean collection tube.
Causality: The strong organic solvent disrupts the interaction between the analyte and the sorbent, releasing it from the cartridge.
Evaporation and Reconstitution:
Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in a volume (e.g., 100 µL) of your initial mobile phase. This step concentrates the analyte and ensures compatibility with the LC system.
Protocol 2: Liquid-Liquid Extraction (LLE)
LLE is a classic technique that separates compounds based on their differential solubilities in two immiscible liquids (aqueous and organic).[12] For Prohexadione-calcium, an acidic analyte, pH adjustment is critical for success.
Step-by-Step Methodology:
Sample Preparation:
To 500 µL of plasma in a glass tube, add your internal standard.
Add 100 µL of 1M HCl to acidify the sample to a pH at least two units below the pKa of the carboxylic acid group.
Causality: At a low pH, the carboxylate group of Prohexadione will be protonated, making the molecule uncharged and significantly more soluble in an organic solvent.[12]
Extraction:
Add 2 mL of a suitable organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).
Vortex vigorously for 2 minutes to ensure thorough mixing and partitioning of the analyte into the organic layer.
Phase Separation:
Centrifuge at 3000 x g for 5 minutes to achieve a clean separation between the upper organic layer and the lower aqueous layer (containing proteins and salts).
Collection and Evaporation:
Carefully transfer the upper organic layer to a new tube, avoiding the aqueous layer and the protein interface.
Evaporate the organic solvent to dryness under nitrogen.
Reconstitution:
Reconstitute the residue in a known volume of mobile phase for LC-MS/MS analysis.
Data Summary & Best Practices
Proactively designing your method to minimize matrix effects is always preferable to post-analysis troubleshooting.
Table 1: Comparison of Common Sample Preparation Techniques
Technique
Selectivity & Cleanup
Speed & Throughput
Cost
Typical Recovery
Notes
Protein Precipitation (PPT)
Low
Very High
Low
Good-Excellent
Quick but "dirty." Prone to significant matrix effects, especially from phospholipids.[8][18]
Liquid-Liquid Extraction (LLE)
Moderate
Moderate
Low-Moderate
Good-Excellent
Cleaner than PPT. Can be optimized by solvent choice and pH.[12] More labor-intensive.
Solid-Phase Extraction (SPE)
High-Very High
Moderate-High (with automation)
High
Excellent
Provides the cleanest extracts, significantly reducing matrix effects. Highly versatile.[12][14]
Table 2: Guide to Internal Standard Selection
Internal Standard Type
Ability to Compensate for Matrix Effects
Availability & Cost
Key Considerations
Stable Isotope-Labeled (SIL-IS)
Excellent
Often custom synthesis; Expensive
The ideal choice. Co-elutes and behaves almost identically to the analyte during extraction and ionization.[2][16]
Structural Analog
Good
More readily available; Moderate
Must be carefully chosen to have similar extraction recovery and ionization efficiency. May not co-elute perfectly.[4]
No Internal Standard
None
N/A
Not recommended for quantitative bioanalysis in complex matrices due to susceptibility to matrix effects and other sources of error.[19]
Key Takeaways & Best Practices
Invest in Cleanup: Never underestimate the value of a good sample preparation method. The time and cost invested in developing a robust SPE or LLE protocol will pay dividends in data quality and method reliability.[12]
Use the Right Internal Standard: For regulated or critical decision-making studies, the use of a stable isotope-labeled internal standard is non-negotiable for accurately compensating for matrix effects.[2]
Characterize Your Matrix: Run a post-column infusion experiment early in method development to understand where your matrix is causing problems.[10]
Optimize Chromatography: Don't rely solely on sample prep. Fine-tuning your LC method to separate your analyte from major matrix components is a powerful strategy.[1]
Consider Your Hardware: For challenging analytes like Prohexadione-calcium that can chelate metals, evaluate the impact of your LC system hardware on analyte recovery and peak shape.[9]
References
Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. Available at: [Link]
The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Waters Corporation. Available at: [Link]
Minimizing Matrix Effects in XRF Spectrometry. XRF Scientific. Available at: [Link]
The Role of Internal Standards In Mass Spectrometry. SCION Instruments. Available at: [Link]
Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. Available at: [Link]
Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Chromatography Online. Available at: [Link]
The Impact of Matrix Effects on Mass Spectrometry Results. ResolveMass Laboratories Inc.. Available at: [Link]
Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Longdom Publishing SL. Available at: [Link]
Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC. Available at: [Link]
An Uncommon Fix for LC–MS Ion Suppression. LCGC International. Available at: [Link]
Key Points to Remember When Using Internal Standards for Sample Analysis by ICP-OES. Inorganic Ventures. Available at: [Link]
Matrix Effect Compensation in Small-Molecule Profiling for an LC–TOF Platform Using Multicomponent Postcolumn Infusion. Analytical Chemistry - ACS Publications. Available at: [Link]
Ion Suppression and ESI. Mass Spectrometry Facility - University of Waterloo. Available at: [Link]
Sample Prep Tech Tip: What is the Matrix Effect. Phenomenex. Available at: [Link]
Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review. PubMed. Available at: [Link]
Full article: Matrix Effects and Application of Matrix Effect Factor. Taylor & Francis. Available at: [Link]
What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. NorthEast BioLab. Available at: [Link]
Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Available at: [Link]
LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. Available at: [Link]
Matrix Effects: Causes and Solutions in Analysis. Phenomenex. Available at: [Link]
10 Tips for Electrospray Ionisation LC-MS. Element Lab Solutions. Available at: [Link]
Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. MDPI. Available at: [Link]
Solid-phase extraction: a principal option for peptide bioanalytical sample preparation. Future Science. Available at: [Link]
Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. Chromatography Online. Available at: [Link]
A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. PMC. Available at: [Link]
Solid Phase Extraction in LC-MS Sample Preparation. Biocompare. Available at: [Link]
Ion suppression (mass spectrometry). Wikipedia. Available at: [Link]
Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. PMC - NIH. Available at: [Link]
Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC. Available at: [Link]
Solid-Phase Extraction: From Sample Prep Fundamentals to Best Practices. Waters Blog. Available at: [Link]
A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/ MS Analysis by different Sample Extraction Techniques. Walsh Medical Media. Available at: [Link]
Matrix clean-up prior to extraction: a novel dispersive micro solid-phase strategy for determining some antidepressants in dam water, pharmaceutical wastewater, and follicular fluid. Analytical Methods (RSC Publishing). Available at: [Link]
Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. Chromatography Online. Available at: [Link]
(PDF) Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. ResearchGate. Available at: [Link]
Prohexadione-Calcium. PubChem. Available at: [Link]
diagnostic product ions and fragmentation patterns for the cyclomyrsinane-type diterpenoids by higher-energy collisional dissociation mass. sciencedirect.com. Available at: [Link]
Analysis of aromatic carboxylic acid and calcium salt couples with gas chromatography-mass spectrometry: Implications and comparison with in situ measurements at Mars' surface. ResearchGate. Available at: [Link]
GAS CHROMATOGRAPHY – MASS SPECTROSCOPIC ANALYSIS OF LAWSONIA INERMIS L., ERUCA SATIVA MILL., SIMMONDSIA CHINESIS (LINK) SCHNEI. ijcrt.org. Available at: [Link]
Comparative Efficacy and Mechanistic Profiling of Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate vs. Paclobutrazol in Pomology
As high-density fruit orchard management evolves, controlling vegetative vigor to optimize light penetration, fruit set, and yield efficiency is paramount. Two of the most prominent plant growth regulators (PGRs) utilize...
Author: BenchChem Technical Support Team. Date: April 2026
As high-density fruit orchard management evolves, controlling vegetative vigor to optimize light penetration, fruit set, and yield efficiency is paramount. Two of the most prominent plant growth regulators (PGRs) utilized for canopy management are Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate (the IUPAC designation for Prohexadione-calcium, hereafter referred to as Pro-Ca)[1] and Paclobutrazol (PBZ)[2].
While both compounds achieve vegetative growth suppression by interrupting the gibberellin (GA) biosynthesis pathway, their distinct enzymatic targets dictate vastly different secondary physiological effects, environmental persistence, and optimal field applications. This guide provides a rigorous, data-driven comparison of these two compounds for researchers and agronomic scientists.
Mechanistic Divergence in Gibberellin Biosynthesis
To understand the divergent field efficacies of Pro-Ca and PBZ, we must first map their specific points of interference within the terpenoid pathway.
Paclobutrazol (Early-Stage Inhibition)
PBZ is a triazole derivative that acts early in the GA biosynthesis pathway. It binds to cytochrome P450-dependent oxygenases, specifically inhibiting the enzyme ent-kaurene oxidase [3][4]. This blockade prevents the oxidation of ent-kaurene to ent-kaurenoic acid[2].
Causality of Secondary Effects: Because PBZ blocks the pathway upstream, precursor molecules such as geranylgeranyl pyrophosphate (GGPP) accumulate. The plant shunts these excess precursors into alternative metabolic routes, leading to an increased production of phytol (a precursor to chlorophyll) and abscisic acid (ABA)[2][5]. This is why PBZ-treated trees often exhibit darker green foliage and enhanced drought tolerance[5].
Pro-Ca operates as a structural mimic of 2-oxoglutaric acid[6]. It competitively inhibits late-stage, 2-oxoglutaric acid-dependent dioxygenases—most notably GA20 3ß-hydroxylase [6][7]. This prevents the conversion of the inactive precursor GA20 into the highly biologically active GA1[8].
Causality of Secondary Effects: Pro-Ca's mimicry also extends to flavonoid metabolism, where it inhibits flavanone 3-hydroxylase. This secondary blockade triggers the accumulation of 3-deoxyflavonoids (such as luteoforol), which possess phytoalexin-like properties. Consequently, Pro-Ca uniquely induces systemic resistance against bacterial pathogens like Erwinia amylovora (fire blight)[6][7].
Fig 1. Differential inhibition of the GA biosynthesis pathway by PBZ and Pro-Ca.
Comparative Efficacy in Fruit Trees
Both PGRs successfully reduce annual shoot extension and leaf area, thereby mitigating the sink competition between vegetative growth and developing fruitlets[9][10]. However, their distinct pharmacokinetic profiles dictate their practical utility.
Data Presentation: Physiological and Agronomic Impacts
Increases yield efficiency; can cause over-thinning if misapplied[4][10]
Increases fruit set and retention by reducing fruitlet abortion[6][10]
Secondary Benefits
Enhanced drought tolerance (ABA increase), higher chlorophyll[4][5]
Fire blight resistance (phytoalexin induction), no residue risk[6][11]
Experimental Protocol: Field Efficacy and Residue Validation
To objectively validate the efficacy of these compounds, researchers must utilize a self-validating experimental design that correlates phenotypic canopy reduction with internal LC-MS/MS hormonal profiling.
Phase 1: Treatment Application
Rationale: PGRs must be applied during active cell division but before exponential shoot extension to maximize the redirection of carbohydrates to fruit sinks[10].
Step 1: Select a uniform block of mature fruit trees (e.g., 'Clapp's Favourite' pear). Randomize into three blocks: Control, Pro-Ca (200 ppm), and PBZ (200 ppm)[9][10].
Step 2: Apply foliar sprays using an air-blast sprayer exactly at the petal fall stage . For Pro-Ca, a secondary application 4 weeks later is required due to its short biological half-life[9][11].
Phase 2: Phenotypic & Yield Evaluation
Rationale: Quantifying the shift in the source-sink relationship.
Step 3: Measure annual shoot extension (cm) and leaf area (cm²) at 60 and 120 days post-application[9].
Step 4: At harvest, record total fruit yield ( kg/tree ), fruit firmness, and return bloom percentage. Pro-Ca at 200 ppm typically yields the highest fruit retention without negatively impacting return bloom[10].
Phase 3: LC-MS/MS Hormonal Profiling
Rationale: Validating the specific enzymatic blockade.
Step 5: Lyophilize leaf tissue samples collected 14 days post-treatment (the peak efficacy window for Pro-Ca)[11]. Extract phytohormones using a cold methanol/formic acid buffer.
Step 6: Analyze extracts via LC-MS/MS.
Expected PBZ Result: Global reduction in all downstream GAs (GA12, GA53, GA20, GA1)[4].
Expected Pro-Ca Result: Elevated ratio of inactive GA20 to active GA1, confirming the precise inhibition of GA20 3ß-hydroxylase[7][8].
Fig 2. Self-validating experimental workflow for PGR efficacy and hormonal profiling.
Strategic Recommendations for Agronomic Development
The choice between these two compounds hinges on the specific physiological stress vectors of the orchard:
When to use Paclobutrazol: PBZ is highly effective for excessively vigorous cultivars or orchards facing severe abiotic stress (such as drought). Its ability to shunt precursors into ABA production provides a distinct survival advantage under water deficit[4][5]. However, its long environmental half-life demands strict dosage control to prevent multi-year canopy stunting.
When to use Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate: Pro-Ca is the superior choice for high-density, modern orchards where precise, short-term canopy management is required without the risk of long-term soil or tissue residue[11]. Furthermore, its dual action in controlling vegetative growth while simultaneously reducing susceptibility to bacterial pathogens makes it indispensable in regions prone to fire blight[6][7].
Comparative analysis of Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate and trinexapac-ethyl
Comparative Analysis of Prohexadione-Calcium and Trinexapac-Ethyl: Mechanisms, Efficacy, and Application Protocols Plant growth regulators (PGRs) are indispensable tools in modern agronomy, turfgrass management, and pomo...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Analysis of Prohexadione-Calcium and Trinexapac-Ethyl: Mechanisms, Efficacy, and Application Protocols
Plant growth regulators (PGRs) are indispensable tools in modern agronomy, turfgrass management, and pomology. Among the most widely utilized are the acylcyclohexanediones, specifically calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate (commonly known as Prohexadione-calcium or Pro-Ca) and Trinexapac-ethyl (TE)[1]. While both compounds share a core structural homology and ultimately target the same enzymatic step in gibberellin (GA) biosynthesis, their distinct chemical formulations dictate highly divergent pharmacokinetic behaviors in vivo[2][3]. This guide provides a comprehensive comparative analysis of Pro-Ca and TE, detailing their mechanisms of action, physiological efficacy, and validated experimental protocols for researchers and drug development professionals.
Mechanistic Causality: The Gibberellin Biosynthesis Pathway
Both Pro-Ca and TE function as structural mimics of 2-oxoglutaric acid[3][4]. They act as competitive inhibitors of 2-oxoglutaric acid-dependent dioxygenases, most notably GA20 3β-hydroxylase [4][5]. By blocking this late-stage hydroxylation, these compounds prevent the conversion of the inactive precursor GA20 into the highly active phytohormone GA1, thereby suppressing longitudinal cell elongation and shoot growth[5][6].
Fig 1. Competitive inhibition of GA20 3β-hydroxylase by Pro-Ca and TE in the gibberellin pathway.
Pharmacokinetics: Activation and Translocation
The critical divergence between Pro-Ca and TE lies in their activation energy requirements and vascular mobility, which dictate their onset and duration of action:
Prohexadione-calcium: As a calcium salt, Pro-Ca readily dissociates in aqueous solutions to form the active free acid[2]. Upon foliar absorption, it is translocated acropetally (upward via the xylem)[2]. This results in an immediate, intense suppression of vegetative growth, making it highly effective for rapid interventions (e.g., seedhead suppression in Poa annua)[2].
Trinexapac-ethyl: Formulated as an ester, TE is highly lipophilic, facilitating rapid cuticular penetration. However, the ester itself is inactive. It must undergo metabolic saponification within the plant tissue to yield the active trinexapac acid[2]. This enzymatic cleavage is time-consuming and dependent on environmental factors (temperature and light)[2]. Once activated, it translocates basipetally (downward via the phloem), resulting in a delayed onset but a significantly longer-lasting growth suppression[2].
Fig 2. Divergent activation and translocation pathways of Prohexadione-calcium and Trinexapac-ethyl.
Comparative Efficacy and Quantitative Data
Because of the delayed activation and basipetal movement of TE, achieving equivalent shoot growth control often requires higher application rates compared to Pro-Ca. For instance, in apple orchards (Malus domestica), researchers have found that nearly double the application rate of TE is required to match the vegetative growth control provided by Pro-Ca[2][7].
Data derived from comparative studies on shoot extension and turfgrass management[2][7][8].
Self-Validating Experimental Protocol: In Vivo GA Inhibition Assay
To objectively compare the biological activity of Pro-Ca and TE, researchers must utilize a self-validating system that correlates phenotypic growth reduction with internal biochemical markers (GA20 accumulation and GA1 depletion)[5]. The following protocol outlines a standardized methodology for evaluating these PGRs in a controlled environment.
Objective: Quantify the differential inhibition kinetics of Pro-Ca vs. TE on GA20 3β-hydroxylase activity using LC-MS/MS and phenotypic modeling.
Step 1: Plant Preparation and Application
Cultivate uniform model plants (e.g., Poa pratensis or Malus seedlings) in a controlled greenhouse (22°C/18°C day/night, 16h photoperiod).
Prepare equimolar solutions of Pro-Ca and TE (e.g., 1.0 mM) using a non-ionic surfactant (0.1% v/v) to ensure uniform cuticular wetting.
Apply treatments via a track sprayer calibrated to deliver a consistent volume (e.g., 400 L ha⁻¹). Include a surfactant-only control.
Step 2: Phenotypic Data Acquisition
Establish a baseline measurement of the apical internode length immediately prior to application (T=0).
Measure internode elongation daily using digital calipers for 21 days post-application (DPA).
Causality Check: Pro-Ca treated plants should exhibit an inflection point in growth reduction within 24-48 hours, whereas TE treated plants will show a delayed inflection point (typically 72-120 hours) due to the requisite ester cleavage[2].
Step 3: Tissue Extraction for Phytohormone Profiling
Harvest apical meristematic tissue at 3, 7, and 14 DPA. Flash-freeze immediately in liquid nitrogen to halt metabolic activity.
Lyophilize the tissue for 48 hours and homogenize into a fine powder using a bead beater.
Extract 50 mg of lyophilized tissue in 1 mL of 80% methanol containing internal standards (e.g., deuterium-labeled [²H₂]GA20 and [²H₂]GA1) to validate extraction efficiency.
Purify the extract using solid-phase extraction (SPE) with an Oasis HLB cartridge.
Step 4: LC-MS/MS Quantification
Inject the purified extract into an LC-MS/MS system equipped with a reverse-phase C18 column.
Operate the mass spectrometer in multiple reaction monitoring (MRM) mode, focusing on the specific precursor-to-product ion transitions for GA20 and GA1.
Validation Metric: Calculate the GA20:GA1 ratio. A successful blockade of GA20 3β-hydroxylase will result in a significant accumulation of GA20 and a depletion of GA1 relative to the control[5]. TE treatments will show a delayed peak in the GA20:GA1 ratio compared to Pro-Ca.
Conclusion
While Prohexadione-calcium and Trinexapac-ethyl are mechanistically analogous in their inhibition of late-stage gibberellin biosynthesis, their structural differences fundamentally alter their field performance. Pro-Ca's rapid acropetal mobility makes it the superior choice for immediate vegetative suppression, whereas TE's basipetal translocation and ester-cleavage requirement provide a sustained, long-term regulatory effect. Selection between these alternatives must be driven by the specific pharmacokinetic requirements of the target crop and the desired duration of growth inhibition.
References
Rademacher, W. (2014). Prohexadione-Ca and trinexapac-ethyl: Similarities in structure but differences in biological action. Acta Horticulturae, 1042, 33-41.
Rademacher, W. (2000). GROWTH RETARDANTS: Effects on Gibberellin Biosynthesis and Other Metabolic Pathways. Annual Review of Plant Physiology and Plant Molecular Biology, 51, 501-531.
LGC Standards. (n.d.). Prohexadione calcium | CAS 127277-53-6.
Canadian Science Publishing. (2014). Prohexadione-calcium, ethephon, trinexapac-ethyl, and maleic hydrazide reduce extension shoot growth of apple.
Field Trial Validation of Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate: A Comparative Guide
Executive Summary & Chemical Identity For agrochemical researchers and plant science professionals, optimizing vegetative growth and enhancing crop resilience are critical objectives. Calcium 3,5-dioxo-4-propanoylcyclohe...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Chemical Identity
For agrochemical researchers and plant science professionals, optimizing vegetative growth and enhancing crop resilience are critical objectives. Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate , universally known as Prohexadione-calcium (Pro-Ca) [1], is a late-stage plant growth regulator (PGR) that has demonstrated superior efficacy in mitigating lodging in cereals and controlling excessive shoot extension in pome fruits.
This guide objectively compares the field performance, biochemical causality, and structural advantages of Pro-Ca against two industry-standard alternatives: Paclobutrazol (PBZ) and Trinexapac-ethyl (TNE) . By synthesizing validated field trial data, this document provides a robust framework for selecting the optimal PGR for specific agronomic and research applications.
Mechanistic Causality: Targeting the Gibberellin Biosynthesis Pathway
To understand the divergent field performances of these regulators, one must examine their specific sites of action within the gibberellin (GA) biosynthesis pathway.
Both Pro-Ca and PBZ suppress vegetative growth by reducing the pool of bioactive gibberellins (specifically GA1 and GA4), but they do so via fundamentally different mechanisms[2]:
Paclobutrazol (Early-Stage Triazole): PBZ inhibits ent-kaurene oxidase, a cytochrome P450-dependent enzyme. Because this occurs early in the terpenoid pathway, PBZ can inadvertently suppress the synthesis of sterols and brassinosteroids, leading to prolonged soil persistence and off-target phytotoxicity[2].
Prohexadione-calcium (Late-Stage Dioxygenase Inhibitor): Pro-Ca acts as a structural mimic of 2-oxoglutaric acid, the natural co-substrate for dioxygenase enzymes[3]. It specifically competitively inhibits GA 20-3β-hydroxylase , the enzyme responsible for converting inactive GA20 into bioactive GA1[2]. This late-stage precision prevents the accumulation of active gibberellins without disrupting upstream terpenoid pathways.
Furthermore, while Pro-Ca and Trinexapac-ethyl (TNE) share the same late-stage enzymatic target, their chemical formulations dictate their pharmacokinetics. Pro-Ca is a calcium salt that immediately dissociates into its active free acid upon dissolution in water, allowing for rapid acropetal translocation[4]. Conversely, TNE is an ester that requires metabolic saponification within the plant to become active—a process heavily dependent on ambient temperature and light conditions[4].
Gibberellin biosynthesis pathway illustrating the distinct enzymatic inhibition sites of PBZ and Pro-Ca.
Field Trial Comparisons & Quantitative Data
Prohexadione-calcium vs. Paclobutrazol: Shoot Growth & Pathogen Resistance in Pome Fruits
In orchard management, controlling extension shoot growth is vital for canopy airflow and disease management. Field trials on apple trees (Malus domestica) demonstrate that while both Pro-Ca and PBZ effectively reduce shoot elongation, Pro-Ca provides an accelerated onset of action due to its immediate availability as a free acid.
Crucially, Pro-Ca induces structural resistance to Fire Blight (Erwinia amylovora). Studies indicate that Pro-Ca significantly increases the cell wall width of cortical parenchyma tissue in leaves[5]. This physical barrier impedes the systemic migration of the pathogen, reducing disease severity without acting as a direct bactericide[5].
Table 1: Comparative Efficacy of Pro-Ca vs. PBZ on Apple (cv. Gala) at 28 Days After Application (DAA)
Treatment Group
Concentration
Shoot Length Reduction (vs. Control)
Fire Blight Disease Severity (% Shoot Infected)
Cell Wall Width Increase
Untreated Control
N/A
0%
85.4%
Baseline
Paclobutrazol (PBZ)
250 ppm
42.1%
38.2%
+18%
Prohexadione-Ca
250 ppm
48.5%
14.6%
+34%
Data synthesized from standardized field inoculations and histological measurements[5].
Prohexadione-calcium vs. Trinexapac-ethyl: Lodging Prevention in Rice
Lodging (the bending over of stems near ground level) severely limits cereal crop yields. A field trial comparing Pro-Ca and TNE on the rice cultivar Hwayeongbyeo revealed that both late-stage inhibitors successfully blocked GA biosynthesis, thereby reducing plant height and the lodging index[6].
However, Pro-Ca exhibited a marginally faster reduction in endogenous GA1 levels compared to TNE when applied 10 days before heading (DBH). This is attributed to TNE's requirement for metabolic saponification, which delays peak efficacy[4].
Table 2: Impact of Pro-Ca and TNE on Rice Lodging and Endogenous GA1 Levels (Applied 10 DBH)
Treatment (20 µM)
Plant Height (cm)
Lodging Index (%)
Endogenous GA1 (ng/g Fresh Weight)
Untreated Control
102.4
68.5%
1.45
Trinexapac-ethyl
88.2
22.1%
0.68
Prohexadione-Ca
86.5
18.4%
0.52
Data indicates that Pro-Ca provides a steeper initial decline in bioactive GA1, translating to superior mechanical stem stability[6].
Self-Validating Experimental Protocol
To ensure high trustworthiness and reproducibility, the following protocol outlines a self-validating system for testing PGR efficacy. It incorporates internal quality controls, specifically the use of isotope-labeled internal standards, to definitively prove that phenotypic changes (shoot reduction) are directly caused by biochemical inhibition (GA1 depletion)[6].
Step-by-Step Methodology: PGR Efficacy & GA Quantitation
Self-Validation Check: Harvest baseline tissue samples prior to application. Lyophilize and store at -80°C to establish the untreated GA1/GA20 baseline ratio.
Foliar Application:
Apply Pro-Ca, PBZ, and TNE at equimolar concentrations (e.g., 20 µM) using a pressurized backpack sprayer at specific phenological stages (e.g., 10 Days Before Heading for rice, or petal fall for apples)[6],[7].
Include a non-ionic surfactant to ensure uniform cuticular penetration.
Measure internode length, total shoot extension, and calculate the lodging index using standard agronomic formulas.
For disease resistance trials, harvest midvein tissue, fix in glutaraldehyde, and measure cortical parenchyma cell wall width via transmission electron microscopy (TEM)[5].
Homogenize 5g of fresh shoot tissue in 80% methanol.
Internal QC: Spike the homogenate with known concentrations of deuterium-labeled gibberellins (
2H2
-GA1,
2H2
-GA20) as internal standards to account for extraction losses[6].
Purify via solid-phase extraction (SPE) and derivatize using BSTFA.
Quantify endogenous GA levels using Gas Chromatography/Mass Spectrometry with Selected Ion Monitoring (GC/MS-SIM).
Data Aggregation & Statistical Analysis:
Perform ANOVA followed by Tukey’s HSD test (
α=0.05
) to determine significant differences in both phenotypic growth and biochemical GA1 suppression.
Self-validating experimental workflow for evaluating plant growth regulator field efficacy.
Conclusion
For researchers seeking to modulate plant architecture, Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate (Prohexadione-calcium) offers distinct biochemical advantages over legacy triazoles like Paclobutrazol and structurally similar esters like Trinexapac-ethyl. By acting as a direct 2-oxoglutarate mimic, Pro-Ca provides highly specific, late-stage inhibition of GA biosynthesis without the off-target sterol disruptions associated with PBZ[2],[3]. Furthermore, its immediate availability as a free acid bypasses the metabolic activation required by TNE, resulting in faster onset of stem stabilization and unique structural resistance to bacterial pathogens like Erwinia amylovora[5],[4].
References
Kim, S. et al. (2011). Influence of prohexadione-calcium, trinexapac-ethyl and hexaconazole on lodging characteristic and gibberellin biosynthesis of rice (Oryza sativa L.). African Journal of Biotechnology / ResearchGate. Retrieved from:[Link]
Rademacher, W. et al. (2006). Prohexadione-calcium and Acibenzolar-S-methyl Effects and Interactions I: Vegetative Growth Management. ASHS Journals. Retrieved from:[Link]
McGrath, M. J. et al. (2009). Evidence that Prohexadione-Calcium Induces Structural Resistance to Fire Blight Infection. Phytopathology (APSNet). Retrieved from: [Link]
Rademacher, W. (2014). Prohexadione-Ca and trinexapac-ethyl: Similarities in structure but differences in biological action. ResearchGate. Retrieved from: [Link]
A Comparative Guide to Acylcyclohexanediones: From Plant Growth Regulation to Herbicidal Activity
Executive Summary The acylcyclohexanedione scaffold represents a privileged structure in agrochemistry, giving rise to compounds with remarkably diverse biological activities. This guide provides an in-depth comparison o...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The acylcyclohexanedione scaffold represents a privileged structure in agrochemistry, giving rise to compounds with remarkably diverse biological activities. This guide provides an in-depth comparison of four prominent acylcyclohexanedione derivatives, illustrating how subtle modifications to a core chemical framework lead to distinct mechanisms of action and applications. We will compare Calcium;3,5-dioxo-4-propanoylcyclohexane-1-carboxylate (Prohexadione-calcium) , a plant growth regulator, with three potent herbicides: Mesotrione and Tembotrione , which inhibit the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), and Tralkoxydim , an acetyl-CoA carboxylase (ACCase) inhibitor.[1][2][3]
This document is designed for researchers, scientists, and professionals in drug development and crop protection. It moves beyond a simple cataloging of features to explain the causal relationships between chemical structure, physicochemical properties, and biological performance. By presenting comparative experimental data, detailed evaluation protocols, and a clear elucidation of the underlying biochemical pathways, this guide aims to provide a comprehensive resource for understanding and selecting these versatile molecules for specific research and development applications.
Chapter 1: The Acylcyclohexanedione Framework: A Study in Versatility
The 1,3-cyclohexanedione skeleton is the foundational structure for this class of compounds.[4] The enol-keto tautomerism of the 1,3-dione moiety is crucial for the biological activity of many of these molecules, particularly their ability to chelate metal ions within enzyme active sites.[4][5] The specific acyl group attached to the ring and other substitutions dictate the ultimate biological target and application. This guide focuses on four compounds that exemplify this structural and functional diversity.
Prohexadione-calcium: A plant growth regulator used to control vegetative growth, primarily in fruit trees and cereals.[6]
Mesotrione & Tembotrione: Broad-spectrum herbicides used for selective weed control, particularly in maize.[1][2][7] They belong to the triketone class of HPPD inhibitors.[8][9]
Tralkoxydim: A herbicide specifically targeting grass weeds in cereal crops.[10][11]
Below is a visualization of the core acylcyclohexanedione structure and the specific modifications that define each of our subject compounds.
Figure 1: Core structure and variations of the compared acylcyclohexanediones.
Chapter 2: Physicochemical Properties: A Foundation for Performance
The efficacy of a bioactive compound is fundamentally linked to its physicochemical properties. Parameters such as water solubility, acidity (pKa), and lipophilicity (LogP) govern its absorption, translocation within the target organism, and environmental persistence. For instance, a compound's ability to be absorbed by leaves and roots is critical for a systemic herbicide's performance.[11][12]
Causality Insight: The significantly higher water solubility of Prohexadione-calcium, Mesotrione, and Tembotrione at neutral pH, compared to Tralkoxydim, is a direct result of their acidic nature (low pKa values). As weak acids, they are more ionized and thus more water-soluble at higher pH, which aids their uptake and movement within the plant's aqueous vascular systems. Tralkoxydim's higher LogP value indicates greater lipophilicity, which can facilitate its penetration of the waxy leaf cuticle, a key attribute for a foliar-applied herbicide.[10]
Chapter 3: Divergent Mechanisms of Action
The functional specificity of these compounds is determined by which biochemical pathway they disrupt. While Prohexadione-calcium targets a plant hormonal pathway, the selected herbicides inhibit enzymes essential for photosynthesis or lipid synthesis.
Prohexadione-calcium functions by inhibiting late-stage gibberellin (GA) biosynthesis. Gibberellins are plant hormones that regulate various developmental processes, including stem elongation. Prohexadione specifically inhibits dioxygenases, such as GA 3β-hydroxylase, which are crucial for the formation of biologically active GAs. This leads to a reduction in vegetative growth without causing cell death, making it an effective growth regulator.
Mesotrione & Tembotrione: HPPD Inhibition
Mesotrione and Tembotrione are potent inhibitors of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[1][2] HPPD is a key enzyme in the pathway that converts the amino acid tyrosine into plastoquinone and α-tocopherol.[2][12] Plastoquinone is an essential cofactor for phytoene desaturase, an enzyme in the carotenoid biosynthesis pathway.[2] Carotenoids protect chlorophyll from photo-oxidation.[2] By inhibiting HPPD, these herbicides halt carotenoid production, leading to the rapid destruction of chlorophyll in sunlight. This results in the characteristic "bleaching" symptoms in susceptible weeds, followed by necrosis and death.[2][8]
Tralkoxydim: ACCase Inhibition
Tralkoxydim operates through a completely different mechanism: it inhibits the enzyme Acetyl-CoA carboxylase (ACCase).[3][10] ACCase catalyzes the first committed step in fatty acid biosynthesis. These fatty acids are essential components of cell membranes. By blocking this enzyme, Tralkoxydim prevents the production of new lipids required for cell growth, particularly in the rapidly dividing meristematic tissues of grasses. This leads to the cessation of growth and eventual death of susceptible grass species.[10]
Figure 2: Distinct biochemical pathways inhibited by the compared acylcyclohexanediones.
Chapter 4: Comparative Performance & Efficacy
The ultimate measure of these compounds is their performance in the field. This section presents quantitative data on their efficacy in their respective applications.
Prohexadione-calcium: Plant Growth Regulation
The efficacy of Prohexadione-calcium is measured by its ability to reduce vegetative growth at specific application rates.
Crop
Target Effect
Application Rate (g a.i./ha)
Observed Efficacy
Apples
Reduction of shoot elongation
125 - 250
30-50% reduction in shoot growth
Pears
Control of vigorous shoot growth
125 - 188
Significant reduction in pruning time
Cereals
Lodging prevention
50 - 100
Increased stem thickness and reduced plant height
HPPD Inhibitors: Mesotrione vs. Tembotrione
Both Mesotrione and Tembotrione offer broad-spectrum weed control. Tembotrione is noted for its high efficacy at low application rates.[7] Their performance against key weed species is compared below.
Enzyme Inhibition: The potency of these herbicides is rooted in their strong inhibition of the HPPD enzyme. Mesotrione is an extremely potent inhibitor of HPPD from the model plant Arabidopsis thaliana, with a Ki value of approximately 6-18 pM.[12]
ACCase Inhibitor: Tralkoxydim
Tralkoxydim is a selective, post-emergence herbicide specifically for the control of grass weeds in cereal crops.[11]
Weed Species
Common Name
Typical Control (%)
Avena fatua
Wild Oats
>90
Lolium multiflorum
Italian Ryegrass
85-95
Setaria viridis
Green Foxtail
>90
Hordeum vulgare
Volunteer Barley
>90
Chapter 5: Methodologies for Evaluation: Self-Validating Protocols
To ensure trustworthy and reproducible results, standardized and self-validating protocols are essential. Here, we provide detailed methodologies for assessing the biological activity of these compounds.
Protocol: In Vitro HPPD Inhibition Assay
This protocol describes a coupled-enzyme spectrophotometric assay to determine the IC50 value of an HPPD inhibitor. The rationale for a coupled assay is that the direct product of HPPD, homogentisate, does not have a strong chromophore. Therefore, its conversion by a second enzyme, homogentisate 1,2-dioxygenase (HGD), to maleylacetoacetate, which absorbs strongly at 318 nm, provides a reliable method to monitor HPPD activity.[14][15]
Figure 3: Workflow for determining the IC50 of an HPPD inhibitor.
Step-by-Step Methodology:
Reagent Preparation:
Assay Buffer: 50 mM Tris-HCl (pH 7.5) containing 1 mM ascorbic acid and 10 µM FeSO4. Ascorbic acid is included to maintain the iron cofactor in its reduced Fe(II) state.
Substrate: Prepare a 10 mM stock of 4-hydroxyphenylpyruvate (HPPA) in assay buffer.
Enzymes: Recombinant HPPD and HGD are diluted to working concentrations in assay buffer.
Inhibitor: Prepare a serial dilution of the test compound (e.g., Mesotrione) in DMSO, then dilute further in assay buffer.
Assay Setup (96-well UV-transparent plate):
To each well, add 150 µL of assay buffer.
Add 10 µL of HGD solution.
Add 10 µL of the serially diluted inhibitor (or DMSO for control).
Add 10 µL of HPPD solution.
Pre-incubation: Incubate the plate at 30°C for 5 minutes. This step allows the inhibitor to bind to the HPPD enzyme before the substrate is introduced, which is critical for slow-binding inhibitors.
Reaction Initiation: Add 20 µL of HPPA substrate to each well to start the reaction.
Data Collection: Immediately place the plate in a spectrophotometer and measure the increase in absorbance at 318 nm every 30 seconds for 15 minutes.
Analysis:
Calculate the initial reaction velocity for each concentration by determining the slope of the linear portion of the absorbance vs. time curve.
Calculate the percent inhibition relative to the DMSO control.
Plot percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.
Protocol: Greenhouse Efficacy Trial for Herbicides
This protocol outlines a standardized method for evaluating the post-emergence efficacy of herbicides like Tembotrione and Tralkoxydim on target weed species.
Figure 4: Workflow for a post-emergence herbicide efficacy trial.
Step-by-Step Methodology:
Plant Culture: Sow seeds of the target weed species in pots filled with a standard potting mix. Grow in a greenhouse under controlled conditions (e.g., 25°C/20°C day/night, 16h photoperiod).
Treatment Preparation: Prepare spray solutions of the herbicides at their target rates. The inclusion of adjuvants (e.g., methylated seed oil, ammonium nitrate) is critical as they enhance herbicide uptake and efficacy.[16] A control group treated with only water and adjuvant must be included.
Application: When plants reach the desired growth stage (e.g., 2-4 true leaves), apply the herbicide treatments using a calibrated laboratory track sprayer. This ensures a precise and uniform application volume, which is essential for reproducibility.
Post-Treatment Care: Return plants to the greenhouse. Use a randomized complete block design to account for any environmental variability within the greenhouse.
Evaluation:
Visual Injury Assessment: At 7, 14, and 21 days after treatment (DAT), visually rate the plants for injury on a scale of 0% (no effect) to 100% (complete death).
Biomass Reduction: At 21 DAT, harvest the above-ground biomass for each pot, dry it in an oven at 70°C for 72 hours, and record the dry weight.
Data Analysis: Express biomass as a percentage of the untreated control. Analyze both visual injury and biomass data using Analysis of Variance (ANOVA) to determine statistically significant differences between treatments.
Chapter 6: Toxicological & Environmental Profiles
A comprehensive comparison requires an evaluation of the toxicological and environmental safety of each compound. This is crucial for risk assessment in both agricultural and potential pharmaceutical applications.
Parameter
Prohexadione-calcium
Mesotrione
Tembotrione
Tralkoxydim
Acute Oral LD50 (Rat)
> 5000 mg/kg
> 5000 mg/kg
> 2000 mg/kg
935 mg/kg
Avian Toxicity (Bobwhite Quail LD50)
> 2000 mg/kg
> 2000 mg/kg
> 2000 mg/kg
> 2000 mg/kg
Aquatic Toxicity (Rainbow Trout LC50, 96h)
> 100 mg/L
> 120 mg/L
> 103 mg/L
10.5 mg/L
Soil Half-life (DT50)
7-14 days
5-25 days
4-10 days
< 1 day (photolysis)
Causality Insight: The data indicates that Prohexadione-calcium, Mesotrione, and Tembotrione generally exhibit low acute toxicity to mammals, birds, and fish. Tralkoxydim shows slightly higher acute toxicity to mammals and fish. All four compounds exhibit relatively short soil half-lives, indicating they are not highly persistent in the environment. The rapid degradation is a favorable characteristic for minimizing long-term environmental accumulation. The photodegradation of Tralkoxydim is particularly rapid.[17]
Chapter 7: Conclusion & Future Perspectives
This guide has demonstrated the remarkable functional diversity derived from the acylcyclohexanedione chemical scaffold. By comparing Prohexadione-calcium, Mesotrione, Tembotrione, and Tralkoxydim, we have highlighted how distinct molecular targets lead to vastly different applications, from managing plant growth to selective weed control.
Prohexadione-calcium stands apart as a plant growth regulator, offering a non-lethal method to control plant architecture by inhibiting gibberellin biosynthesis.
Mesotrione and Tembotrione are highly effective broad-spectrum herbicides that act via a well-understood mechanism of HPPD inhibition, leading to photobleaching. Their development was inspired by the natural phytotoxin leptospermone.[1]
Tralkoxydim provides an alternative herbicidal mode of action by inhibiting ACCase, making it a valuable tool for managing grass weeds and for resistance management strategies.
The choice of compound for a research or development program is therefore entirely dependent on the desired biological outcome. For studies involving plant hormone signaling or growth regulation, Prohexadione-calcium is the logical choice. For broad-spectrum weed control research, the HPPD inhibitors offer high potency. For targeted grass weed studies or research into lipid metabolism, Tralkoxydim is the appropriate tool.
The continued exploration of the acylcyclohexanedione structure, aided by computational modeling and high-throughput screening, holds significant promise.[18] The potential exists to discover novel derivatives with improved efficacy, enhanced crop safety, or even entirely new therapeutic applications, as demonstrated by the journey of the HPPD inhibitor nitisinone from a potential herbicide to a treatment for the human genetic disorder, tyrosinemia type I.[9][19] This underscores the immense potential held within this versatile chemical class.
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Yang, G., et al. (2003). Acylcyclohexanedione derivatives as potential in vivo sequential inhibitors of 4-hydroxyphenylpyruvate dioxygenase and GA(20) 3beta-hydroxylase. Bioorganic & Medicinal Chemistry Letters, 13(5), 927–930. [Link]
Schulte, M., et al. (2008). Weed spectrum and selectivity of tembotrione under varying environmental conditions. Communications in Agricultural and Applied Biological Sciences, 73(1), 23-33.
Comprehensive Overview of Mesotrione Herbicide Applications and Effects for Effective Weed Management. (2024, August 13). Linshu Kexin Chemical Co.,LTD.[Link]
James, T. K., Rahman, A., & Hicking, J. (2006). MESOTRIONE – A NEW HERBICIDE FOR WEED CONTROL IN MAIZE. New Zealand Plant Protection, 59, 242-249. [Link]
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Sandín-España, P., et al. (2025). Unveiling the photodegradation of tralkoxydim herbicide and its formulation in natural waters: Structural elucidation of transformation products and toxicity assessment. Ecotoxicology and Environmental Safety, 293, 118409. [Link]
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Fritze, C. E., et al. (2003). Interaction of (4-hydroxyphenyl)pyruvate dioxygenase with the specific inhibitor 2-[2-nitro-4-(trifluoromethyl)benzoyl]-1,3-cyclohexanedione. Biochemistry, 42(35), 10448–10456. [Link]
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Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate vs. Daminozide: A Comparative Guide to Safety and Efficacy
Executive Summary: The Paradigm Shift in Plant Growth Regulation For decades, succinic acid 2,2-dimethylhydrazide (daminozide , historically marketed as Alar) was the industry standard for managing vegetative growth in a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary: The Paradigm Shift in Plant Growth Regulation
For decades, succinic acid 2,2-dimethylhydrazide (daminozide , historically marketed as Alar) was the industry standard for managing vegetative growth in agricultural and ornamental crops. However, its propensity to degrade into a potent carcinogen necessitated a fundamental shift in agricultural chemistry.
Enter Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate (commonly known as prohexadione-calcium or Pro-Ca). Engineered as a direct, safer substitute, Pro-Ca achieves the same physiological endpoints—inhibition of excessive vegetative growth and enhancement of reproductive yield—without the severe toxicological liabilities associated with daminozide[1]. This guide provides a rigorous, data-driven comparison of their mechanistic, safety, and efficacy profiles, culminating in a self-validating experimental workflow for comparative residue and efficacy analysis.
Mechanistic and Toxicological Divergence
Both compounds function as Plant Growth Regulators (PGRs) by targeting the gibberellin (GA) biosynthesis pathway, specifically acting as inhibitors of 2-oxoglutarate-dependent dioxygenases (2OG oxygenases)[2]. However, their structural differences dictate vastly different metabolic fates.
Prohexadione-calcium acts as a structural mimic of 2-oxoglutarate. It competitively inhibits late-stage GA enzymes (such as GA 20-oxidase), blocking the conversion of inactive GA20 to the highly active GA1[3]. Because it is a simple cyclic compound, it is rapidly metabolized by the plant into tricarballylic acid (a benign, naturally occurring plant metabolite) and ultimately mineralized into CO₂ with a half-life of less than 7 days[3].
Conversely, daminozide is highly susceptible to hydrolytic cleavage. When exposed to heat, prolonged storage, or mammalian metabolism, daminozide breaks down into succinic acid and 1,1-dimethylhydrazine (UDMH) [2]. UDMH is a known hepatotoxin and is classified by the EPA as a Group B2 probable human carcinogen[4]. This critical flaw led to the EPA outlawing daminozide for U.S. food crops in 1989[2].
Fig 1. Comparative mechanism of action and degradation pathways of Prohexadione-calcium vs Daminozide.
Table 1: Toxicological and Environmental Profile Comparison
Despite the stark contrast in safety, Pro-Ca was engineered to match or exceed the efficacy of daminozide. In agronomic applications, such as managing the vegetative growth of peanuts (Arachis hypogaea L.) to improve row visibility and harvest efficiency, Pro-Ca demonstrates superior potency at significantly lower application rates[1].
Table 2: Comparative Efficacy in Peanut Vegetative Growth
Data adapted from comparative field trials measuring the reduction of excessive vine growth.[1]
Treatment
Application Rate (g ai/ha)
Application Timing
Main Stem Length (cm)
% Reduction vs. Control
Untreated Control
N/A
N/A
45.1
0%
Daminozide
950
Row Closure
35.2
22%
Prohexadione-calcium
280
Row Closure
33.4
26%
Self-Validating Experimental Methodology
To objectively evaluate the efficacy and safety of these two PGRs, researchers must employ a protocol that tightly couples morphological phenotyping with rigorous analytical chemistry. The following workflow is designed as a self-validating system: every step contains an internal control to ensure data integrity.
Phase 1: Field Application & Experimental Design
Action : Implement a Randomized Complete Block Design (RCBD) with 4 to 6 replications. Apply Pro-Ca (280 g ai/ha) and Daminozide (950 g ai/ha) at the early pegging stage (approx. 60-70 days post-planting)[1].
Causality : The RCBD mathematically isolates the treatment effects from environmental noise (e.g., soil moisture or nutrient gradients). Applying the PGRs at early pegging targets the exponential phase of vegetative expansion, maximizing the signal-to-noise ratio of the gibberellin inhibition assay.
Phase 2: Morphological Phenotyping
Action : Measure Main Stem (MS) and Cotyledonary Lateral Branch (CLB) lengths at 14 and 28 days post-application[1].
Causality : Segregating MS and CLB metrics allows researchers to determine if the PGR exhibits uniform systemic translocation or if it disproportionately impacts apical dominance.
Action : Harvest foliage, flash-freeze immediately in liquid nitrogen, and mill cryogenically. Extract the tissue using a modified QuEChERS protocol with acidified acetonitrile.
Causality : Flash-freezing instantly halts enzymatic degradation of transient metabolites. Acidifying the extraction solvent is critical; it prevents the artifactual, ex-vivo hydrolysis of daminozide into UDMH during sample preparation, ensuring that the quantified UDMH reflects true in-vivo metabolism rather than a laboratory artifact[10].
Phase 4: LC-MS/MS Isotope Dilution Analysis
Action : Quantify parent compounds and UDMH residues using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) spiked with stable isotope-labeled internal standards (e.g., D6-UDMH). Target a regulatory Limit of Quantitation (LOQ) of 0.01 mg/kg[10].
Causality : Complex plant matrices cause severe ion suppression in the mass spectrometer. Isotope dilution perfectly corrects for these matrix effects, rendering the protocol self-validating and ensuring regulatory-grade accuracy for trace carcinogen detection.
Fig 2. Self-validating experimental workflow for comparative efficacy and residue quantification.
Conclusion
The transition from daminozide to Calcium 3,5-dioxo-4-propanoylcyclohexane-1-carboxylate represents a triumph of rational agrochemical design. By retaining the core mechanism of action (2OG oxygenase inhibition) while engineering out the molecular instability that leads to carcinogenic hydrazine formation, Pro-Ca delivers superior vegetative growth control at lower application rates, securing its status as the modern standard for safe plant growth regulation.
References
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